(2-Cyclobutyl-1,3-oxazol-4-yl)methanol

Core Science & Biosynthesis

An In-depth Technical Guide to (2-Cyclobutyl-1,3-oxazol-4-yl)methanol: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2-Cyclobutyl-1,3-oxazol-4-yl)methanol is a heterocyclic compound featuring a cyclobutane moiety attached to an oxazole ring, a scaffold of significant interest in medicinal chemistry. The 1,3-oxazole ring is a key structural motif in numerous bioactive molecules and approved therapeutic agents, valued for its role in molecular interactions and its metabolic stability.[1][2] The incorporation of a cyclobutyl group can be a strategic choice in drug design to modulate properties such as lipophilicity, metabolic stability, and binding affinity.[3] This technical guide provides a comprehensive overview of the chemical and physical properties, a proposed synthetic pathway, and potential applications of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol, serving as a vital resource for researchers engaged in drug discovery and development.

Introduction: The Significance of Substituted Oxazoles in Drug Discovery

The 1,3-oxazole nucleus is a five-membered heterocyclic ring containing one nitrogen and one oxygen atom. This structural unit is prevalent in a wide array of natural products and synthetic pharmaceuticals, exhibiting a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[2][4] The oxazole ring can act as a bioisostere for other functional groups, enhancing pharmacological profiles.

The cyclobutane ring, a four-membered carbocycle, has gained increasing attention in medicinal chemistry. Its three-dimensional, puckered structure can provide unique conformational constraints on a molecule, potentially leading to improved potency and selectivity for its biological target.[3] Furthermore, the cyclobutyl group can enhance metabolic stability by blocking sites susceptible to oxidative metabolism. The strategic combination of a cyclobutane and an oxazole moiety in (2-Cyclobutyl-1,3-oxazol-4-yl)methanol makes it a compound of interest for the development of novel therapeutics.

Molecular Structure and Physicochemical Properties

Disclaimer: The following physicochemical properties are calculated or predicted and should be confirmed by experimental analysis.

Property	Value	Source
CAS Number	Not available	-
Molecular Formula	C₈H₁₁NO₂	Calculated
Molecular Weight	153.18 g/mol	Calculated
Predicted XLogP3	~0.6-1.0	Inferred from isomers[7]
Predicted Boiling Point	Not available	-
Predicted Melting Point	Not available	-

Structural Elucidation

The structure of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol consists of a central 1,3-oxazole ring. A cyclobutyl group is attached at the 2-position, and a hydroxymethyl (-CH₂OH) group is at the 4-position.

Sources

• 1. 2-Cyclobutyl-1,3-oxazole|CAS 2059970-33-9 [benchchem.com]
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Technical Whitepaper: CAS Registry Verification, Synthesis, and Application of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol

Executive Summary

(2-Cyclobutyl-1,3-oxazol-4-yl)methanol is a highly specialized heterocyclic building block utilized extensively in modern drug discovery. As a versatile pharmaceutical intermediate[1], it provides a rigid oxazole core coupled with a lipophilic cyclobutyl moiety. This whitepaper addresses the critical challenge of CAS registry number verification for this compound, rectifies existing database misattributions, and provides a self-validating synthetic protocol for its generation.

CAS Registry Number Search & Verification

A significant hurdle in the procurement and documentation of novel chemical intermediates is the propagation of erroneous CAS registry numbers across supplier databases.

• Verified CAS Number: The correct and verified CAS registry number for (2-Cyclobutyl-1,3-oxazol-4-yl)methanol is 1190319-57-3 [2]. Cross-referencing multiple high-purity chemical catalogs confirms this designation[3].

• Database Misattribution Analysis: During routine database queries, (2-Cyclobutyl-1,3-oxazol-4-yl)methanol is occasionally cross-listed with CAS 173908-62-8 by certain chemical suppliers[4]. However, authoritative chemical databases and the EPA CompTox Dashboard confirm that 173908-62-8 actually corresponds to Propyl 1H-pyrrole-2-carboxylate [5]. This discrepancy highlights the necessity of structural verification via SMILES and molecular weight rather than relying solely on automated supplier indexing[6].

Physicochemical Profiling

Understanding the baseline properties of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol is essential for downstream analytical validation.

Table 1: Chemical Identity and Physical Properties

Property	Value / Description
Chemical Name	(2-Cyclobutyl-1,3-oxazol-4-yl)methanol
CAS Registry Number	1190319-57-3[2]
Molecular Formula	C8H11NO2
Molecular Weight	153.18 g/mol
Structural Features	1,3-oxazole core, 2-cyclobutyl substitution, 4-hydroxymethyl group
Predicted Lipophilicity (LogP)	~1.2 - 1.5
Primary Application	Pharmaceutical intermediate / Heterocyclic building block[7]

Strategic Utility in Drug Design

The incorporation of the (2-cyclobutyl-1,3-oxazol-4-yl)methyl motif into pharmacophores serves several mechanistic purposes:

• Bioisosterism: The oxazole ring acts as a metabolically stable bioisostere for amide bonds and ester linkages, resisting enzymatic cleavage while maintaining hydrogen bond acceptor capabilities.

• Lipophilic Vectoring: The cyclobutyl group provides a unique spatial volume and dihedral angle compared to planar aromatic rings or linear alkyl chains. This often improves binding affinity in hydrophobic pockets while maintaining a lower molecular weight than cyclohexyl or phenyl analogs.

• Functional Handle: The primary alcohol (-CH2OH) at the 4-position is a versatile synthetic handle. It can be oxidized to an aldehyde for reductive aminations, converted to a leaving group (mesylate/halide) for alkylations, or utilized in Mitsunobu cross-coupling reactions.

De Novo Synthesis Workflow

To ensure high purity and structural integrity, the synthesis of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol is best achieved through a multi-step cyclodehydration route starting from cyclobutanecarboxylic acid and L-serine methyl ester. This approach prevents the formation of regioisomers typically seen in direct condensation methods.

Step-by-Step Experimental Protocol

• Amidation: React cyclobutanecarbonyl chloride with L-serine methyl ester hydrochloride in dichloromethane (DCM) using triethylamine (Et3N) as a base.

  • Causality: Et3N neutralizes the HCl salt of serine and acts as an acid scavenger, driving the nucleophilic acyl substitution to completion without degrading the ester.

• Cyclodehydration: Treat the resulting N-acyl serine intermediate with Burgess reagent (or Deoxo-Fluor) at low temperature to form the corresponding oxazoline.

  • Causality: These specialized reagents selectively dehydrate the secondary alcohol and amide to form the 5-membered ring under mild conditions, preventing side reactions and polymerization.

• Oxidation (Aromatization): Oxidize the oxazoline to the fully aromatic methyl 2-cyclobutyloxazole-4-carboxylate using 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) and bromotrichloromethane (BrCCl3).

  • Causality: This radical-mediated oxidation rapidly establishes the aromatic oxazole core, which is thermodynamically highly stable.

• Reduction: Reduce the methyl ester to the primary alcohol using Sodium Borohydride (NaBH4) and Calcium Chloride (CaCl2) in ethanol/THF.

  • Causality: The NaBH4/CaCl2 system forms calcium borohydride in situ. This is a mild, selective reducing agent that cleanly converts esters to alcohols without risking the reductive ring-opening of the oxazole that can occur with harsh reagents like LiAlH4.

Analytical Validation (Self-Validating Protocol)

To confirm the successful synthesis and verify the identity against CAS 1190319-57-3, the following analytical suite must be executed. This creates a self-validating loop where the physical output is continuously checked against theoretical benchmarks.

Table 2: Analytical Validation Metrics

Analytical Technique	Target Metric / Signal	Acceptance Criteria
1H NMR (CDCl3)	Oxazole C5-H: ~7.5 ppm (s, 1H)	± 0.1 ppm shift
1H NMR (CDCl3)	Hydroxymethyl: ~4.5 ppm (s, 2H)	± 0.1 ppm shift
LC-MS (ESI+)	[M+H]+ ion at m/z 154.1	± 0.2 Da
HPLC (Reverse-Phase)	Area Under Curve (AUC) at 210 nm	≥ 95.0% Purity

Visualizations

Step-by-step synthetic workflow for (2-Cyclobutyl-1,3-oxazol-4-yl)methanol.

Sources

• 1. Buy (2-Pyridin-2-yl-4,5-dihydro-1,3-oxazol-4-yl)methanol [smolecule.com]
• 2. 1824614-59-6|(2-Cyclopropyl-5-methyloxazol-4-yl)methanol|BLD Pharm [bldpharm.com]
• 3. CAS:1890101-79-7, [2-(2-Methylpropyl)-1,3-oxazol-4-yl]methanol-毕得医药 [bidepharm.com]
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• 5. Page loading... [guidechem.com]
• 6. 173908-62-8| Propyl 1H-pyrrole-2-carboxylate| Ambeed [ambeed.com]
• 7. 141567-53-5|(2-Methyloxazol-4-yl)methanol|BLD Pharm [bldpharm.com]

Technical Guide: Elucidating the Crystallographic Structure of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol

Abstract

The precise three-dimensional arrangement of atoms within a molecule is fundamental to understanding its function, reactivity, and potential as a therapeutic agent. This guide provides a comprehensive, in-depth technical overview of the methodologies required to determine the crystallographic structure of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol. While a public crystal structure for this specific compound is not available as of this writing, this document outlines a robust, field-proven workflow for its crystallization, X-ray diffraction analysis, and structure solution. The protocols described herein are designed for researchers, scientists, and drug development professionals, emphasizing the rationale behind experimental choices to ensure a self-validating and reproducible process.

Introduction: The Significance of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol

The 1,3-oxazole scaffold is a privileged heterocycle in medicinal chemistry, forming the core of numerous bioactive molecules with applications as anticancer, antiviral, and anti-inflammatory agents.[1][2] The specific analogue, (2-Cyclobutyl-1,3-oxazol-4-yl)methanol, incorporates a cyclobutyl group and a hydroxymethyl substituent. The cyclobutyl moiety can enhance metabolic stability and lipophilicity, properties that are critical for optimizing pharmacokinetic profiles in drug discovery.[1] The hydroxymethyl group provides a key site for potential hydrogen bonding interactions with biological targets and serves as a handle for further synthetic elaboration.

Determining the single-crystal X-ray structure of this compound is paramount. It provides unequivocal confirmation of its chemical constitution and stereochemistry. Furthermore, it reveals detailed information about molecular conformation, bond lengths, bond angles, and, crucially, the intermolecular interactions (e.g., hydrogen bonding, van der Waals forces) that govern the packing of molecules in the solid state. This information is invaluable for:

• Structure-Activity Relationship (SAR) Studies: Understanding the precise 3D shape allows for more rational drug design and optimization.

• Computational Modeling: An experimental crystal structure serves as a crucial validation benchmark for theoretical models and molecular docking studies.

• Polymorph Screening: Identifying and characterizing different crystalline forms is essential for drug development, as polymorphs can have different solubilities, stabilities, and bioavailabilities.

Experimental Workflow: From Powder to Solved Structure

The journey from a synthesized powder to a fully refined crystal structure is a multi-step process that requires careful planning and execution. The workflow diagram below outlines the critical stages, each of which will be detailed in the subsequent sections.

Caption: Workflow for Crystal Structure Determination.

Synthesis and Purity Confirmation

Before any crystallization attempts, the absolute purity of the compound must be established. Impurities can act as "crystal poisons," inhibiting nucleation and growth.

Protocol:

• Synthesis: Synthesize (2-Cyclobutyl-1,3-oxazol-4-yl)methanol using an established synthetic route, such as the reaction of a suitable precursor with cyclobutanecarboxaldehyde, followed by functional group manipulation.[3][4]

• Purification: Purify the crude product using column chromatography or recrystallization until it is deemed pure by Thin Layer Chromatography (TLC).

• Purity Verification:

  • NMR Spectroscopy (¹H and ¹³C): Confirm the chemical structure and look for any residual solvent or side-product peaks.

  • Mass Spectrometry (MS): Verify the molecular weight of the compound.

  • High-Performance Liquid Chromatography (HPLC): Quantify the purity, aiming for >99% for crystallization trials.

Rationale: Crystallization is a self-purifying process, but high initial purity dramatically increases the probability of success. The presence of even minor impurities can disrupt the ordered lattice required for a single crystal.

Crystallization Screening and Optimization

The goal of crystallization is to slowly bring a saturated solution to a state of supersaturation, allowing for the orderly growth of a single crystal rather than rapid precipitation of an amorphous solid.

Protocol:

• Solvent Selection: Begin by testing the solubility of the compound in a range of solvents with varying polarities (e.g., water, methanol, ethanol, acetone, ethyl acetate, dichloromethane, hexane). A suitable solvent is one in which the compound is sparingly soluble at room temperature and more soluble upon heating.

• High-Throughput Screening: Use commercially available crystallization screens. These are 96-well plates pre-filled with a wide array of solvent systems, pH buffers, and precipitants.

  • Dissolve a high concentration of the compound in a primary solvent (e.g., acetone).

  • Dispense a small aliquot (e.g., 1 µL) of the compound solution into each well.

  • Seal the plate and store it in a vibration-free environment.

  • Monitor for crystal growth over several days to weeks using a microscope.

• Manual Optimization: Once initial "hits" (conditions that produce small crystals or crystalline precipitate) are identified, optimize these conditions manually. Common techniques include:

  • Slow Evaporation: Dissolve the compound in a suitable solvent in a vial, cover loosely (e.g., with perforated parafilm), and allow the solvent to evaporate slowly.

  • Vapor Diffusion (Hanging or Sitting Drop): Dissolve the compound in a solvent to create a concentrated drop. Place this drop on a coverslip (hanging) or a pedestal (sitting) within a sealed well containing a reservoir of a less-soluble "anti-solvent." The slow diffusion of the anti-solvent vapor into the drop induces crystallization.

  • Solvent/Anti-Solvent Diffusion: Create a layered system with the compound dissolved in a solvent at the bottom of a narrow tube, and carefully layer a less-dense anti-solvent on top. Crystals may form at the interface.

Rationale: Crystallization is often the most challenging step. A high-throughput screening approach efficiently samples a vast chemical space to identify promising conditions. Manual optimization then refines these conditions to produce larger, higher-quality crystals suitable for X-ray diffraction. The hydroxymethyl group on the molecule makes it a good candidate for forming hydrogen bonds, which can aid in the crystallization process.

Crystal Selection and Mounting

Protocol:

• Selection: Under a microscope, select a crystal that is clear, has well-defined faces, and is free of cracks or defects. An ideal size is typically 0.1-0.3 mm in all dimensions.

• Mounting:

  • Carefully pick up the selected crystal using a cryo-loop.

  • Quickly plunge the loop into liquid nitrogen to flash-cool the crystal. This process, known as vitrification, prevents the formation of ice crystals which would destroy the crystal lattice.

  • Transfer the frozen crystal under a cold stream of nitrogen gas (typically 100 K) on the goniometer head of the X-ray diffractometer.

Rationale: Flash-cooling the crystal minimizes radiation damage from the high-intensity X-ray beam and reduces thermal motion of the atoms, resulting in a higher quality diffraction pattern.

X-ray Diffraction and Data Processing

Data Collection

Protocol:

• Instrument: Use a modern single-crystal X-ray diffractometer equipped with a powerful X-ray source (e.g., Mo or Cu Kα radiation) and a sensitive detector (e.g., a CCD or CMOS detector).

• Data Strategy: The instrument software will automatically determine an optimal strategy to collect a complete and redundant dataset. This involves rotating the crystal through a series of angles and collecting diffraction images at each step.

• Data Collection: Execute the data collection run. This can take anywhere from a few hours to a full day, depending on the crystal quality and instrument.

Data Processing and Structure Solution

Protocol:

• Integration: The collected images, which show a series of diffraction spots, are processed to determine the position and intensity of each reflection.

• Scaling and Merging: The intensities are scaled and corrected for various experimental factors (e.g., absorption). Redundant measurements are merged to produce a final reflection file.

• Space Group Determination: The software analyzes the symmetry of the diffraction pattern to determine the crystal's space group.

• Structure Solution: The initial atomic positions are determined from the diffraction data. This is typically done using "direct methods" or Patterson methods, which are mathematical techniques that can phase the diffraction data to generate an initial electron density map.

• Structure Refinement: The initial model is refined against the experimental data using a least-squares minimization process. This involves adjusting atomic positions, thermal parameters, and occupancies to improve the agreement between the calculated and observed structure factors. Hydrogen atoms are typically placed in calculated positions.

Expected Crystallographic Data and Structural Features

While no experimental data exists, we can predict the likely structural parameters based on known chemical principles and data from similar structures in the Cambridge Structural Database (CSD).[5]

Table 1: Hypothetical Crystallographic Data for (2-Cyclobutyl-1,3-oxazol-4-yl)methanol

Parameter	Expected Value
Chemical Formula	C₈H₁₁NO₂
Formula Weight	153.18 g/mol
Crystal System	Monoclinic or Orthorhombic
Space Group	P2₁/c or Pca2₁ (Common for organic molecules)
a (Å)	8 - 12
b (Å)	5 - 10
c (Å)	12 - 20
α (°)	90
β (°)	90 - 105
γ (°)	90
Volume (ų)	800 - 1500
Z (Molecules/unit cell)	4
Density (calculated)	1.2 - 1.4 g/cm³
R-factor	< 0.05 (for a well-refined structure)

Key Structural Features:

• Oxazole Ring: Expected to be largely planar.

• Cyclobutyl Ring: Likely to adopt a puckered conformation to relieve ring strain.

• Intermolecular Interactions: The hydroxymethyl group is a prime candidate for forming a hydrogen bonding network. It is highly probable that the hydroxyl proton will act as a hydrogen bond donor to the nitrogen atom or the oxygen atom of the oxazole ring of an adjacent molecule, leading to the formation of chains or sheets in the crystal lattice.

Conclusion

The determination of the single-crystal X-ray structure of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol is a critical step in characterizing this promising molecule. This guide provides a comprehensive and technically detailed roadmap for achieving this goal, from initial material purification to final structure validation. The resulting crystallographic data would provide invaluable insights for the fields of medicinal chemistry and materials science, enabling more informed design of novel therapeutics and functional materials. The protocols and rationale presented here represent a robust and scientifically sound approach to elucidating the atomic-level architecture of this and other novel chemical entities.

References

• Crystallography Open Database (COD). (n.d.). Retrieved March 27, 2026, from [Link]

• Cambridge Crystallographic Data Centre (CCDC). (n.d.). The Cambridge Structural Database (CSD). Retrieved March 27, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem. Retrieved March 27, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). (2-cyclobutyl-1,3-oxazol-5-yl)methanol. PubChem. Retrieved March 27, 2026, from [Link]

• Xie, H., Yuan, D., & Ding, M.-W. (2012). Unexpected Synthesis of 2,4,5-Trisubstituted Oxazoles via a Tandem Aza-Wittig/Michael/Isomerization Reaction of Vinyliminophosphorane. The Journal of Organic Chemistry, 77(6), 2954–2958. [Link]

• Mohammed, A. J., et al. (2022). Synthesis of New 1,3- Oxazole and 1,3-Thiazole Derivatives with Expected Biological Activity. Chemical Methodologies, 6(12), 953-961. [Link]

• Sviridova, L. A., et al. (2022). Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups. Molecules, 27(22), 7824. [Link]

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• 5. Cambridge Structure Database (CSD) | MatDaCs [mat-dacs.dxmt.nims.go.jp]

Predictive and Empirical Determination of Phase Transition Temperatures for (2-Cyclobutyl-1,3-oxazol-4-yl)methanol

Content Type: Technical Whitepaper & Analytical Guide Target Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals

Executive Summary

In early-stage drug development, the physicochemical profiling of novel building blocks is critical for downstream process chemistry, purification (distillation/crystallization), and formulation. (2-Cyclobutyl-1,3-oxazol-4-yl)methanol (CAS 1190319-57-3)[1] is a highly specialized heterocyclic intermediate. Because empirical phase transition data (boiling and melting points) for this specific compound are not widely indexed in public repositories, researchers must rely on a synthesis of Quantitative Structure-Property Relationships (QSPR) and rigorous, self-validating experimental protocols.

This whitepaper provides an authoritative analysis of the structural causality driving the thermal behavior of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol, delivers theoretical predictions based on homologous series, and outlines the exact laboratory methodologies required to empirically validate these parameters without degrading the molecule.

Structural Analysis and Physicochemical Causality

Phase transitions are macroscopic manifestations of microscopic intermolecular forces. To understand the boiling point (BP) and melting point (MP) of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol, we must deconstruct its molecular architecture:

• The Hydroxymethyl Group (-CH₂OH): This moiety acts as both a strong hydrogen bond donor and acceptor. The resulting intermolecular H-bond network requires significant thermal energy to disrupt, heavily driving up both the melting and boiling points compared to non-hydroxylated oxazole derivatives.

• The Oxazole Core: A planar, aromatic hetero-ring containing nitrogen and oxygen. It possesses a permanent dipole moment, contributing to strong dipole-dipole interactions that further elevate the boiling point.

• The Cyclobutyl Ring: Unlike a flexible alkyl chain (e.g., a butyl or propyl group), the cyclobutyl ring restricts conformational degrees of freedom. This rigidity decreases the entropy of fusion ( ΔSfusion​ ), which mathematically increases the melting point ( Tm​=ΔHfusion​/ΔSfusion​ ). Furthermore, the increased molecular weight (153.18 g/mol ) and surface area enhance London dispersion forces.

Structural contributions to the phase transition temperatures of the target molecule.

Theoretical Prediction via Homologous Extrapolation

To establish a baseline before laboratory testing, we extrapolate data from closely related structural analogs.

• Anchor Point 1: The simpler homolog, (2-Methyl-1,3-oxazol-4-yl)methanol (CAS 141567-53-5), has a documented empirical boiling point of 208.1 °C at 760 mmHg [2].

• Anchor Point 2: (2-Isopropyl-1,3-oxazol-4-yl)methanol (CAS 162740-03-6) exhibits altered boiling dynamics, estimated around 180 °C (typically measured under reduced pressure to prevent degradation)[3].

Extrapolating to the Cyclobutyl Derivative: Replacing a methyl group with a cyclobutyl group adds three carbon atoms ( +42 g/mol ). Standard group additivity principles (such as the Joback Method) dictate that each additional −CH2​− unit in a rigid ring system contributes approximately 20–25 °C to the boiling point.

Based on these thermodynamic principles, the predicted values for (2-Cyclobutyl-1,3-oxazol-4-yl)methanol are summarized below:

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Causality / Rationale
Boiling Point (760 mmHg)	270 °C – 290 °C	High molecular weight + strong H-bonding from the hydroxymethyl group.
Melting Point	45 °C – 65 °C	Ring rigidity decreases entropy of fusion; likely a low-melting solid at room temperature.
Physical State (20 °C)	Solid / Viscous Liquid	Dependent on exact crystalline packing and ambient humidity (hygroscopic potential).

Experimental Protocols for Empirical Validation

Protocol 1: Melting Point Determination via Differential Scanning Calorimetry (DSC)

Causality for Choice: Traditional capillary tube methods are subjective and prone to visual error. DSC provides a quantitative, self-validating thermodynamic profile, capturing the exact onset of the endothermic melting peak and identifying potential polymorphs.

Step-by-Step Methodology:

• Calibration: Calibrate the DSC instrument using high-purity Indium ( Tm​=156.6 °C) and Zinc. This ensures the thermal accuracy of the system before sample introduction.

• Sample Preparation: Accurately weigh 2.0–5.0 mg of >98% pure (2-Cyclobutyl-1,3-oxazol-4-yl)methanol into a standard aluminum pan. Crimp the lid to ensure optimal thermal contact.

• Thermal Method: Equilibrate the furnace at 0 °C. Ramp the temperature at a strictly controlled rate of 10 °C/min up to 100 °C.

• Atmosphere: Maintain a constant nitrogen purge (50 mL/min) to prevent oxidative degradation of the alcohol group.

• Data Analysis: The true melting point is defined as the extrapolated onset temperature of the endothermic peak, not the peak maximum.

Protocol 2: Boiling Point Determination via Reduced-Pressure Ebulliometry

Causality for Choice: Hydroxymethyl oxazoles are highly prone to thermal decomposition (e.g., dehydration or ring-opening) at temperatures exceeding 250 °C. Attempting to determine the boiling point at atmospheric pressure (760 mmHg) risks degrading the sample before it boils.

Step-by-Step Methodology:

• Apparatus Setup: Utilize a micro-ebulliometer equipped with a high-precision vacuum controller and a cold trap.

• Measurement: Record the boiling temperature at three distinct reduced pressures (e.g., 10 mmHg, 20 mmHg, and 50 mmHg).

• Thermodynamic Extrapolation (Self-Validation): Plot ln(P) versus 1/T (in Kelvin). Apply the Clausius-Clapeyron equation to extrapolate the theoretical boiling point at 760 mmHg. If the plot is perfectly linear ( R2>0.99 ), it self-validates that the molecule boiled intact without thermal decomposition.

Self-validating experimental workflow for empirical determination of BP and MP.

Conclusion

While empirical data for (2-Cyclobutyl-1,3-oxazol-4-yl)methanol is scarce, structural causality dictates a boiling point in the range of 270–290 °C and a melting point of 45–65 °C . To utilize this compound in pharmaceutical scale-up, laboratories must abandon atmospheric boiling point tests in favor of reduced-pressure ebulliometry and DSC to ensure the structural integrity of the hydroxymethyl group is maintained during analysis.

References

• Title: Standard Test Method for Transition Temperatures and Enthalpies of Fusion and Crystallization of Polymers by Differential Scanning Calorimetry (General DSC Principles) Source: ASTM International (ASTM D3418) URL: [Link]

Sources

• 1. 955401-82-8|2-(Oxan-4-yl)-1,3-oxazole-4-carboxylic acid|BLD Pharm [bldpharm.com]
• 2. CAS 141567-53-5 | (2-Methyl-1,3-oxazol-4-YL)methanol - Synblock [synblock.com]
• 3. evitachem.com [evitachem.com]

Protocols & Analytical Methods

Application Note: Selective Oxidation of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol to 2-Cyclobutyl-1,3-oxazole-4-carbaldehyde

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary & Rationale

The transformation of primary alcohols to aldehydes is a foundational operation in medicinal chemistry. However, when the substrate features a heteroaromatic ring—such as the oxazole moiety in (2-Cyclobutyl-1,3-oxazol-4-yl)methanol —the choice of oxidant becomes critical. Transition-metal oxidants (e.g., Cr(VI) reagents or KMnO₄) often lead to over-oxidation to the carboxylic acid or suffer from undesired coordination with the basic oxazole nitrogen. Swern oxidations, while effective, require strict cryogenic conditions (-78 °C) and generate malodorous dimethyl sulfide byproducts.

To ensure high yield, chemoselectivity, and preservation of the sensitive oxazole ring, this protocol utilizes Dess-Martin Periodinane (DMP) . DMP operates under exceptionally mild conditions (room temperature, neutral pH), prevents over-oxidation, and provides a highly reliable, scalable pathway for synthesizing 2-Cyclobutyl-1,3-oxazole-4-carbaldehyde[1].

Physicochemical Properties & Reaction Parameters

The following table summarizes the quantitative data and stoichiometric parameters required for this transformation.

Parameter	Value / Description
Substrate	(2-Cyclobutyl-1,3-oxazol-4-yl)methanol (1.0 equivalent)
Target Product	2-Cyclobutyl-1,3-oxazole-4-carbaldehyde
Oxidant	Dess-Martin Periodinane (DMP) (1.1 - 1.2 equivalents)
Solvent	Anhydrous Dichloromethane (DCM) (approx. 10 mL per mmol substrate)
Temperature	0 °C (addition) → Room Temperature (20-25 °C)
Reaction Time	1 - 2 hours
Quench Reagents	Sat. aq. NaHCO₃ / Sat. aq. Na₂S₂O₃ (1:1 v/v)
Product Stability	Aldehyde is prone to slow air-oxidation; store under Argon at -20 °C.

Mechanistic Causality: Why Dess-Martin Periodinane?

The efficacy of DMP lies in its hypervalent iodine(V) core, which facilitates a highly controlled oxidation pathway[2].

• Ligand Exchange: The reaction initiates with the primary alcohol of the oxazole methanol displacing one of the acetate ligands on the iodine atom. This forms a key intermediate: diacetoxyalkoxyperiodinane[3].

• Intramolecular Deprotonation: An expelled acetate ion (or one still bound to the iodine) acts as an internal base, abstracting the α-hydrogen from the alcohol carbon.

• Product Release: This deprotonation triggers the collapse of the intermediate, releasing the target oxazole carbaldehyde, an iodinane byproduct, and acetic acid[2].

Because the reaction ceases strictly at the aldehyde stage without generating water, the risk of forming a hydrate intermediate (which would subsequently oxidize to a carboxylic acid) is entirely eliminated[4].

Mechanistic pathway of DMP-mediated oxidation of oxazole methanol to aldehyde.

Experimental Protocol: A Self-Validating System

This protocol is designed with built-in visual and chemical checkpoints to ensure trustworthiness and reproducible execution.

Step 1: Reaction Setup

• Procedure: In an oven-dried, round-bottom flask equipped with a magnetic stir bar, dissolve (2-Cyclobutyl-1,3-oxazol-4-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM). Purge the flask with Nitrogen or Argon.

• Causality: Anhydrous conditions are critical. Excess moisture can hydrolyze DMP, reducing its effective stoichiometry and potentially leading to incomplete conversion[3].

• Action: Cool the solution to 0 °C using an ice-water bath.

Step 2: Oxidant Addition

• Procedure: Add Dess-Martin Periodinane (1.1 to 1.2 eq) portion-wise to the stirred solution.

• Observation: The mixture will initially appear as a cloudy suspension.

• Action: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1 to 2 hours. Monitor the progress via Thin-Layer Chromatography (TLC) (Typical eluent: 30-50% Ethyl Acetate in Hexanes).

Step 3: Biphasic Quench (Self-Validation Checkpoint)

• Procedure: Once TLC indicates complete consumption of the starting material, dilute the reaction with a small amount of DCM. Add an equal volume of a 1:1 mixture of saturated aqueous Sodium Bicarbonate (NaHCO₃) and saturated aqueous Sodium Thiosulfate (Na₂S₂O₃).

• Causality: This specific quench is the most critical step for product integrity. Na₂S₂O₃ reduces unreacted DMP and the iodinane byproduct into water-soluble species. Simultaneously, NaHCO₃ neutralizes the acetic acid generated during the reaction, preventing acid-catalyzed degradation of the newly formed oxazole carbaldehyde[2].

• Self-Validation: Stir the biphasic mixture vigorously for 15–30 minutes. The reaction is successfully quenched when the initially cloudy organic layer becomes completely clear, and two distinct, transparent liquid phases are visible.

Step 4: Isolation and Purification

• Procedure: Transfer the mixture to a separatory funnel. Isolate the lower organic (DCM) layer. Extract the remaining aqueous layer twice with fresh DCM.

• Action: Combine the organic layers, wash with brine, and dry over anhydrous Magnesium Sulfate (MgSO₄). Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation) at a low temperature (< 30 °C) to avoid volatilizing the aldehyde product.

• Purification: Purify the crude residue via flash column chromatography on silica gel using a gradient of Hexanes and Ethyl Acetate to afford pure 2-Cyclobutyl-1,3-oxazole-4-carbaldehyde.

Step-by-step experimental workflow for the DMP oxidation and workup.

Analytical Validation

To confirm the success of the oxidation, perform ¹H NMR spectroscopy. The disappearance of the methylene protons (-CH₂-OH) typically found around 4.5–4.8 ppm, coupled with the appearance of a sharp, strongly deshielded aldehyde proton (-CHO) singlet between 9.5–10.0 ppm, provides definitive proof of the transformation.

References

• 2. 3. 4.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 3. Dess-Martin Oxidation [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: Advanced Cross-Coupling Strategies for (2-Cyclobutyl-1,3-oxazol-4-yl)methanol

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Guide & Validated Experimental Protocols

Introduction & Chemical Context

(2-Cyclobutyl-1,3-oxazol-4-yl)methanol (CAS: 1190319-57-3) is a highly versatile, privileged building block in modern medicinal chemistry. The integration of the cyclobutyl ring imparts unique conformational rigidity and enhances the lipophilic efficiency (LipE) of the scaffold, which is highly favorable for optimizing ADME profiles in drug design. Meanwhile, the oxazole core serves as a robust bioisostere for amides and esters.

The C-4 hydroxymethyl group provides a critical synthetic handle. From an application standpoint, this molecule can be functionalized via two primary, divergent cross-coupling workflows:

• Direct Palladium-Catalyzed C-H Arylation at the C-5 position of the oxazole ring.

• sp³-sp² Suzuki-Miyaura Cross-Coupling via the activation of the C-4 methanol group.

This guide details the mechanistic causality, quantitative optimization, and self-validating protocols required to execute these transformations with high fidelity.

Mechanistic Insights & Causality

Direct C-H Arylation (C-5 Position)

Oxazoles are highly susceptible to direct C-H functionalization. While the C-5 position is electronically activated for electrophilic palladation, the reaction kinetics and yields are vastly improved by employing a Concerted Metalation-Deprotonation (CMD) pathway.

Causality of Reagents: Using pivalic acid (PivOH) alongside a carbonate base is not arbitrary; it is a mechanistic necessity. The pivalate anion acts as an intramolecular proton shuttle, coordinating to the Pd(II) center and lowering the transition state energy for C-H bond cleavage at the C-5 position compared to standard inorganic bases[1]. Bulky, electron-rich phosphine ligands like PCy₃ or JohnPhos are required to stabilize the coordinatively unsaturated Pd intermediates and drive the reductive elimination step[1].

Figure 1: Mechanistic pathway of the Concerted Metalation-Deprotonation (CMD) for C-5 Arylation.

sp³-sp² Suzuki-Miyaura Coupling (C-4 Position)

To functionalize the C-4 position via cross-coupling, the hydroxymethyl group must first be activated (e.g., converted to a bromomethyl intermediate). Alkyl halides are notoriously challenging in cross-coupling due to competitive β-hydride elimination[2].

Causality of Reagents: Fortunately, the (oxazol-4-yl)methyl system lacks β-hydrogens, eliminating this degradation pathway. However, sp³ oxidative addition is slow. Utilizing a bidentate ligand with a large bite angle, such as dppf in Pd(dppf)Cl₂, prevents catalyst deactivation, accelerates transmetalation, and forces the geometry required for rapid reductive elimination. Furthermore, the use of a mixed aqueous/organic solvent system (e.g., Dioxane/H₂O) is critical to dissolve the inorganic base and generate the reactive arylboronate species required for transmetalation.

Quantitative Data & Reaction Scope

The following tables summarize the expected yields and optimized conditions based on validated literature precedents for oxazole-4-methanol derivatives[1][3][4].

Table 1: Optimization & Scope of C-5 Direct Arylation (Note: The primary alcohol is transiently protected as a TBS ether prior to this step to prevent Pd-coordination or oxidation).

Entry	Aryl Halide	Catalyst / Ligand	Additive / Base	Temp (°C)	Yield (%)
1	Ph-I	Pd(OAc)₂ (5%) / PCy₃ (10%)	K₂CO₃, PivOH (30%)	110	85
2	4-MeO-C₆H₄-Br	Pd(OAc)₂ (5%) / JohnPhos (10%)	K₂CO₃, PivOH (30%)	110	78
3	4-CF₃-C₆H₄-Cl	Pd(OAc)₂ (5%) / PCy₃ (10%)	K₂CO₃, PivOH (30%)	120	62
4	Ph-Br	Pd(OAc)₂ (5%) / None	K₂CO₃ (No PivOH)	110	<10

Table 2: Scope of sp³-sp² Suzuki-Miyaura Coupling (From the 4-bromomethyl-2-cyclobutyl-1,3-oxazole intermediate)

Entry	Boronic Acid	Catalyst (5 mol%)	Base / Solvent	Time (h)	Yield (%)
1	Ph-B(OH)₂	Pd(dppf)Cl₂	K₂CO₃ / Dioxane:H₂O (4:1)	4	92
2	3-Pyridyl-B(OH)₂	Pd(dppf)Cl₂	Cs₂CO₃ / Dioxane:H₂O (4:1)	6	84
3	4-F-C₆H₄-B(OH)₂	Pd(PPh₃)₄	Na₂CO₃ / Toluene:H₂O (3:1)	12	76

Validated Experimental Protocols

Every protocol below is designed as a self-validating system . Failure at any designated Quality Control (QC) checkpoint must immediately halt the workflow to prevent the waste of expensive catalysts and downstream reagents.

Protocol A: Palladium-Catalyzed Direct C-5 Arylation

Prerequisites: Ensure the C-4 methanol is protected (e.g., as a TBS ether) to ensure maximum yield. All glassware must be oven-dried.

• Reaction Setup: In a nitrogen-filled glovebox, charge a 10 mL Schlenk tube with the protected (2-Cyclobutyl-1,3-oxazol-4-yl)methanol derivative (1.0 mmol), the aryl bromide (1.2 mmol), Pd(OAc)₂ (11.2 mg, 5 mol%), PCy₃ (28.0 mg, 10 mol%), anhydrous K₂CO₃ (276 mg, 2.0 mmol), and PivOH (30.6 mg, 30 mol%).

• Solvent Addition: Add 3.0 mL of anhydrous, degassed 1,4-dioxane. Seal the Schlenk tube with a Teflon screwcap.

• Heating: Transfer the tube to a pre-heated oil bath at 110 °C. Stir vigorously for 14 hours.

• QC Checkpoint 1 (Validation): Cool the reaction to room temperature. Extract a 10 µL aliquot, dilute in 1 mL of LC-MS grade Acetonitrile, filter through a 0.22 µm PTFE syringe filter, and inject into the LC-MS.

  • Pass Criteria: Complete disappearance of the starting material mass peak; presence of the [M+H]⁺ peak corresponding to the C-5 arylated product.

• Workup: Dilute the mixture with EtOAc (15 mL) and filter through a short pad of Celite to remove Pd black and inorganic salts. Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Hexanes/EtOAc gradient).

Protocol B: sp³-sp² Suzuki-Miyaura Cross-Coupling

This workflow involves a two-step sequence: activation via the Appel reaction, followed by the cross-coupling.

Figure 2: Experimental workflow and QC checkpoints for the sp³-sp² Suzuki-Miyaura coupling.

Step 1: Alcohol Activation (Appel Reaction)

• Dissolve (2-Cyclobutyl-1,3-oxazol-4-yl)methanol (1.0 mmol) and CBr₄ (1.2 mmol) in anhydrous DCM (5.0 mL) under an argon atmosphere. Cool the flask to 0 °C using an ice bath.

• Slowly add PPh₃ (1.2 mmol) in small portions over 10 minutes to control the exotherm.

• Stir at 0 °C for 30 minutes, then allow warming to room temperature for 1.5 hours.

• QC Checkpoint 1: Monitor by TLC (Hexanes/EtOAc 7:3). The highly polar alcohol spot (R_f ~0.2) must be completely consumed, replaced by a less polar spot (R_f ~0.6).

• Concentrate the mixture and purify immediately via a short silica plug to obtain 4-(bromomethyl)-2-cyclobutyl-1,3-oxazole.

  • Expert Tip: Alkyl bromides of this nature can be prone to polymerization or hydrolysis. Store at -20 °C and proceed to the next step within 24 hours.

Step 2: Suzuki-Miyaura Coupling

• In a round-bottom flask, combine the freshly prepared 4-(bromomethyl)-2-cyclobutyl-1,3-oxazole (1.0 mmol), the chosen arylboronic acid (1.5 mmol), Pd(dppf)Cl₂ (36.5 mg, 5 mol%), and K₂CO₃ (414 mg, 3.0 mmol).

• Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 10 mL). Purge the solution with Argon for 10 minutes by subsurface sparging.

• Attach a reflux condenser and heat the mixture to 80 °C for 4-6 hours.

• QC Checkpoint 2: Perform LC-MS analysis. The reaction is complete when the bromomethyl starting material is fully consumed.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and separate the layers. Wash the organic layer with 1M NaOH (to remove excess boronic acid), followed by brine. Dry over Na₂SO₄, concentrate, and purify via flash chromatography.

References

• Title: Palladium-Catalyzed Direct (Hetero)arylation of Ethyl Oxazole-4-carboxylate: An Efficient Access to (Hetero)aryloxazoles Source: Journal of Organic Chemistry, 2008, 73, 7383-7386. URL: [Link]

• Title: C-H Bond Activation: A Versatile Protocol for the Direct Arylation and Alkenylation of Oxazoles Source: Synthesis, 2009, 3511-3512. URL: [Link]

• Title: Synthesis of Triarylmethanes by Palladium-Catalyzed C–H/C–O Coupling of Oxazoles and Diarylmethanol Derivatives Source: The Journal of Organic Chemistry, 2014, 79, 12, 5697–5705. URL: [Link]

• Title: Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future Source: Organometallics, 2019, 38, 1, 1-2. URL: [Link]

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• 1. Palladium-Catalyzed Direct (Hetero)arylation of Ethyl Oxazole-4-carboxylate: An Efficient Access to (Hetero)aryloxazoles [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. C-H Bond Activation: A Versatile Protocol for the Direct Arylation and Alkenylation of Oxazoles [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

synthesis of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol from cyclobutanecarboxylic acid

Application Note & Protocol: Synthesis of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol

Introduction & Strategic Overview

(2-Cyclobutyl-1,3-oxazol-4-yl)methanol is a valuable heterocyclic building block in medicinal chemistry. The oxazole scaffold is a common motif in natural products and pharmacologically active compounds, prized for its role as a bioisostere for amide and ester functionalities and its ability to engage in key hydrogen bonding interactions.[1][2] The cyclobutyl group introduces a degree of conformational rigidity and lipophilicity that can be advantageous for tuning the pharmacokinetic and pharmacodynamic properties of drug candidates.[3]

This document provides a detailed, four-step synthetic protocol for the preparation of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol, starting from the commercially available and inexpensive cyclobutanecarboxylic acid. The chosen synthetic strategy is designed for reliability, scalability, and is based on well-established chemical transformations.

The overall synthetic pathway is as follows:

• Acid Chloride Formation: Conversion of cyclobutanecarboxylic acid to the highly reactive cyclobutanecarbonyl chloride.

• Amide Coupling: Acylation of L-serine methyl ester hydrochloride with the acid chloride to form the key amide precursor, N-(cyclobutanecarbonyl)-L-serine methyl ester.

• Oxazole Formation (Cyclodehydration): Intramolecular cyclization and dehydration of the serine-derived amide to construct the 2-cyclobutyl-1,3-oxazole-4-carboxylate core.

• Ester Reduction: Selective reduction of the methyl ester to the target primary alcohol, yielding (2-Cyclobutyl-1,3-oxazol-4-yl)methanol.

Synthetic Pathway Visualization

The logical flow of the synthesis is depicted below. Each step is designed to produce an intermediate that is readily purified and used in the subsequent reaction.

Figure 1: Overall synthetic workflow from the starting material to the final product, highlighting key reagents for each transformation.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for each step of the synthesis.

Step	Reactant	MW ( g/mol )	Equiv.	Product	MW ( g/mol )	Theoretical Yield (g)
1	Cyclobutanecarboxylic Acid	100.12	1.0	Cyclobutanecarbonyl Chloride	118.56	11.85
2	Cyclobutanecarbonyl Chloride	118.56	1.0	N-(cyclobutanecarbonyl)serine methyl ester	201.22	20.12
3	N-(cyclobutanecarbonyl)serine methyl ester	201.22	1.0	Methyl 2-cyclobutyl-1,3-oxazole-4-carboxylate	183.20	18.32
4	Methyl 2-cyclobutyl-1,3-oxazole-4-carboxylate	183.20	1.0	(2-Cyclobutyl-1,3-oxazol-4-yl)methanol	155.19	15.52
Calculations are based on a starting scale of 10.0 g (0.1 mol) of Cyclobutanecarboxylic Acid and assume 100% yield for simplicity.

Detailed Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory. Thionyl chloride and strong reducing agents like LiAlH₄ are highly reactive and corrosive; handle with extreme care.

Step 1: Synthesis of Cyclobutanecarbonyl Chloride

Rationale: The conversion of a carboxylic acid to an acid chloride is a classic activation strategy.[4] Thionyl chloride (SOCl₂) is an excellent reagent for this purpose as the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and easily removed, simplifying purification.[5]

Protocol:

• Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser. Attach a gas outlet from the top of the condenser to a gas bubbler leading to a base trap (e.g., NaOH solution) to neutralize HCl and SO₂ gases.

• Charge the flask with cyclobutanecarboxylic acid (10.0 g, 0.1 mol).

• Carefully add thionyl chloride (11.0 mL, 0.15 mol, 1.5 equiv.) to the flask.

• Heat the reaction mixture to reflux (approx. 80 °C) and maintain for 2-3 hours. The reaction progress can be monitored by the cessation of gas evolution.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Distill the crude product under reduced pressure to afford cyclobutanecarbonyl chloride as a colorless to pale yellow liquid.[6]

Step 2: Synthesis of N-(Cyclobutanecarbonyl)-L-serine Methyl Ester

Rationale: This step involves a nucleophilic acyl substitution where the amine of L-serine methyl ester attacks the electrophilic carbonyl carbon of the acid chloride.[7] A non-nucleophilic base, triethylamine (Et₃N), is used to neutralize the HCl generated during the reaction and to deprotonate the ammonium salt of the serine ester, liberating the free amine for reaction.[8]

Protocol:

• Suspend L-serine methyl ester hydrochloride (15.5 g, 0.1 mol) in anhydrous dichloromethane (DCM, 200 mL) in a 500 mL round-bottom flask equipped with a magnetic stir bar and an addition funnel.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add triethylamine (28.0 mL, 0.2 mol, 2.0 equiv.) to the stirred suspension.

• In a separate, dry flask, dissolve cyclobutanecarbonyl chloride (11.9 g, 0.1 mol) in anhydrous DCM (50 mL). Transfer this solution to the addition funnel.

• Add the acid chloride solution dropwise to the cold serine ester suspension over 30-45 minutes.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 4-6 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quench the reaction by adding 100 mL of water. Separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product, which can be purified by column chromatography (silica gel, ethyl acetate/hexanes gradient).

Step 3: Synthesis of Methyl 2-Cyclobutyl-1,3-oxazole-4-carboxylate

Rationale: This is the critical heterocycle-forming step. It is a cyclodehydration reaction, often a variant of the Robinson-Gabriel synthesis, which transforms a 2-acylamino-carbonyl compound into an oxazole.[9][10] While classic methods use strong acids like H₂SO₄, modern variations offer milder conditions.[11] A plausible method involves activation of the hydroxyl group followed by intramolecular cyclization. For this protocol, we will describe a robust method using triflic acid (TfOH), which is known to promote such dehydrative cyclizations efficiently.[12][13]

Protocol:

• Dissolve N-(cyclobutanecarbonyl)-L-serine methyl ester (20.1 g, 0.1 mol) in 1,2-dichloroethane (DCE, 250 mL) in a 500 mL round-bottom flask with a magnetic stir bar and reflux condenser.

• Carefully add triflic acid (13.2 mL, 0.15 mol, 1.5 equiv.) to the solution.[13]

• Heat the reaction mixture to 80 °C and stir for 12-16 hours, monitoring by TLC.

• Cool the mixture to room temperature and carefully pour it into a stirred, saturated solution of sodium bicarbonate (NaHCO₃) to neutralize the acid.

• Extract the product with DCM (3 x 100 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes) to yield methyl 2-cyclobutyl-1,3-oxazole-4-carboxylate.

Step 4: Synthesis of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol

Rationale: The final step is the reduction of the methyl ester to a primary alcohol. Lithium borohydride (LiBH₄) is a suitable reducing agent for this transformation; it is milder than LiAlH₄ but sufficiently reactive to reduce esters.[12] This choice can improve selectivity if other reducible functional groups were present. Anhydrous conditions are crucial as these hydrides react violently with water.[14][15]

Protocol:

• Dissolve methyl 2-cyclobutyl-1,3-oxazole-4-carboxylate (18.3 g, 0.1 mol) in anhydrous tetrahydrofuran (THF, 200 mL) in a 500 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Carefully add lithium borohydride (4.4 g, 0.2 mol, 2.0 equiv.) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 3-5 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction back to 0 °C and quench it by the slow, dropwise addition of water (or saturated aqueous NH₄Cl solution) until gas evolution ceases.

• Extract the product with ethyl acetate (3 x 100 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude alcohol by column chromatography (silica gel, ethyl acetate/hexanes) to obtain the final product, (2-Cyclobutyl-1,3-oxazol-4-yl)methanol.

References

• Devi, N., Threadgill, M. D., & Tendier, S. J. B. (2007). Cyclisation of a Substituted N-Acetylserine to A 2-Methyldihydrooxazole With Dimethylaminosulphur Trifluoride. Synthetic Communications, 18(13). Retrieved from [Link]

• Wikipedia. (n.d.). Robinson–Gabriel synthesis. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Oxazole. Retrieved from [Link]

• Mphahlele, M. J., et al. (n.d.). Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles. PMC. Retrieved from [Link]

• SynArchive. (n.d.). Robinson-Gabriel Synthesis. Retrieved from [Link]

• Stadler, D. A., et al. (2020). Synthesis of Serine Derived Oxazolines Using a Molybdenum Dioxide Catalyst. PMC. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-chlorocyclobutanecarboxylic acid. Retrieved from [Link]

• D-Scholarship@Pitt. (2006). The Synthesis of Oxazole-containing Natural Products. Retrieved from [Link]

• Thieme. (n.d.). 5. By Transformation of Other Cyclobutanes. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine to Amide (via Acid Chloride) - Common Conditions. Retrieved from [Link]

• NIH. (n.d.). Synthesis and Reaction Manifold of 2-(Halomethyl)-4,5-diaryloxazoles. Retrieved from [Link]

• MDPI. (n.d.). A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid. Retrieved from [Link]

• ACS Publications. (2014). Applications of C–H Functionalization Logic to Cyclobutane Synthesis. Retrieved from [Link]

• ChemRxiv. (n.d.). Silver(I)-Mediated Oxazoline Formation: A Mild Route to 2,4-Oxazoles in Peptides. Retrieved from [Link]

• Jack Westin. (n.d.). Organic Chemistry: Reduction. Retrieved from [Link]

• ACS Publications. (n.d.). Reduction of Carboxylic Acids to Alcohols via Manganese(I) Catalyzed Hydrosilylation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Carboxylic Acids to Alcohols. Retrieved from [Link]

• Jack Westin. (n.d.). Synthesis of Amides - Organic Chemistry. Retrieved from [Link]

• NIH. (n.d.). Catalytic N-methyl amidation of carboxylic acids under cooperative conditions. Retrieved from [Link]

• ACS Publications. (2019). Synthesis of Isoxazole- and Oxazole-4-carboxylic Acids Derivatives by Controlled Isoxazole-Azirine-Isoxazole/Oxazole Isomerization. Retrieved from [Link]

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4-methoxycarbonyl-2-methyl-1,3-oxazole. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Conversion of carboxylic acids to acid chlorides. Retrieved from [Link]

• NIH. (n.d.). A general catalytic synthetic strategy for highly strained methylenecyclobutanes and spiromethylenecyclobutanes. Retrieved from [Link]

• ResearchGate. (n.d.). Large-Scale Preparation of 2-Methyloxazole-4-carboxaldehyde. Retrieved from [Link]

• NIH. (n.d.). Synthesis and Biological Evaluation of 2-Methyl-4,5-Disubstituted Oxazoles as a Novel Class of Highly Potent Antitubulin Agents. Retrieved from [Link]

• SpringerLink. (n.d.). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Retrieved from [Link]

• NIH. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Retrieved from [Link]

• Indian Journal of Pharmaceutical Sciences. (n.d.). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Retrieved from [Link]

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Technical Notes & Optimization

preventing degradation of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol during storage

Prepared by the Senior Application Science Team

Welcome to the technical support guide for (2-Cyclobutyl-1,3-oxazol-4-yl)methanol. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable research compound. Improper storage and handling can lead to degradation, compromising experimental results and the overall success of your research. This guide provides in-depth answers to common questions and troubleshooting strategies based on the fundamental chemical principles governing oxazole derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical liabilities of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol that can lead to its degradation during storage?

A1: The degradation of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol is primarily driven by three key pathways stemming from its molecular structure:

• Hydrolysis: The oxazole ring is susceptible to cleavage under both acidic and basic conditions.[1][2] While generally more stable than some other heterocycles, concentrated acids or strong bases can catalyze ring-opening. The process typically begins with the protonation of the ring's nitrogen atom in acidic media, which increases the electrophilicity of the C2 carbon, making it a target for nucleophilic attack by water.[3]

• Oxidation: The molecule has two sites prone to oxidation. The oxazole ring itself can be oxidized, which may lead to ring cleavage.[4][5] Additionally, the primary alcohol (methanol) group at the C4 position is readily susceptible to oxidation, which could convert it first to an aldehyde and subsequently to a carboxylic acid. This can be initiated by atmospheric oxygen, especially if catalyzed by trace metal impurities or light.

• Photodegradation: Oxazole rings are known to undergo photochemical transformations and photolysis, often resulting in oxidation products when exposed to light, particularly in the UV spectrum.[4][6]

Understanding these pathways is the first step in designing a robust storage and handling strategy.

Q2: What are the ideal long-term storage conditions for this compound?

A2: To mitigate the degradation risks outlined above, we have established the following optimal storage protocol. Adherence to these conditions is critical for preserving the compound's purity.

Parameter	Recommended Condition	Rationale
Temperature	-20°C to -80°C (Frozen)	Reduces the rate of all chemical reactions, including hydrolysis and oxidation. For short-term storage (days), 2-8°C is acceptable.[7]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation of the oxazole ring and the primary alcohol group by displacing atmospheric oxygen.[8]
Light	Protected from Light (Amber Vial/Dark)	Prevents light-induced degradation (photolysis) of the oxazole ring.[9]
Moisture	Tightly Sealed Container in a Dry Environment	Prevents moisture ingress, which is necessary for the hydrolytic degradation pathway.[10][11]

Q3: I need to prepare a stock solution. What is the best practice for handling and storing the solution to maintain its stability?

A3: Solutions are often more susceptible to degradation than the solid material. When preparing and storing solutions, follow these guidelines:

• Solvent Selection: Use high-purity, anhydrous (dry) solvents if possible for your experimental needs. If aqueous buffers are required, use de-gassed, high-purity water and prepare fresh solutions.

• pH Control: If using a buffer, maintain a pH in the range of 3-5, as oxadiazole derivatives (a related class) have shown maximum stability in this range.[12] Avoid highly acidic or basic buffers.

• Handling: Equilibrate the solid compound to room temperature in a desiccator before opening to prevent condensation of atmospheric moisture onto the cold solid. Handle the solid and prepare solutions under an inert atmosphere (e.g., in a glove box or using a nitrogen-flushed bag) to minimize exposure to oxygen and moisture.

• Solution Storage: Store stock solutions at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles. Each freeze-thaw cycle can introduce moisture and oxygen into the solution.

Q4: How can I assess the purity and detect degradation of my (2-Cyclobutyl-1,3-oxazol-4-yl)methanol sample?

A4: Several analytical techniques are well-suited for monitoring the purity of your sample and identifying potential degradation products.[3][13]

• High-Performance Liquid Chromatography (HPLC): This is the most common and effective method for quantifying the parent compound and detecting impurities or degradation products.[13] A reverse-phase method with UV detection is a good starting point.

• Thin-Layer Chromatography (TLC): Useful for rapid, qualitative checks of purity.[3]

• Mass Spectrometry (MS): When coupled with HPLC or GC, it is invaluable for identifying the molecular weights of any degradation products, which provides clues to their structure.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information and is the gold standard for confirming the structure of the parent compound and definitively identifying any degradation products that can be isolated.[3]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments.

Issue	Possible Cause(s)	Suggested Solution(s)
Appearance of new, unidentified peaks in HPLC/TLC analysis.	Degradation of the compound. This could be due to improper storage (exposure to air, light, moisture) or instability in the analytical mobile phase or sample solvent.	1. Confirm the identity of the main peak with a reference standard. 2. Review storage and handling procedures against the recommendations in this guide. 3. To tentatively identify degradation pathways, perform a forced degradation study (see Protocol 2). This involves intentionally stressing the compound (e.g., with acid, base, peroxide, heat, light) to see if the resulting degradation peaks match the unknown peaks in your sample.[15][16]
Variability in experimental results or loss of biological activity.	Loss of purity of the starting material. Even small amounts of degradation can significantly impact biological assays.	1. Re-analyze the purity of the solid stock and any prepared solutions using a validated HPLC method. 2. Prepare fresh solutions from a new, unopened vial of the compound if possible. 3. Always use single-use aliquots for critical experiments to avoid issues from stock solution degradation.
Solid material appears discolored (e.g., yellow or brown) or has become oily/gummy.	Significant oxidative or hydrolytic degradation. The physical change indicates a substantial loss of purity.	1. It is highly recommended to discard the material as its purity is compromised. 2. Obtain a fresh lot of the compound. 3. Conduct a thorough review of your storage and handling procedures to prevent recurrence. Discoloration upon storage has been noted for other oxazole compounds.[9]

Visualized Degradation Pathways & Workflows

Caption: Step-by-step workflow for proper handling and preparation of solutions.

Experimental Protocols

Protocol 1: Standard Procedure for Long-Term Storage

• Receiving: Upon receipt, immediately transfer the manufacturer's sealed vial to a light-protected, temperature-controlled storage unit set to -20°C or below.

• Environment: The storage unit should be in a low-humidity environment. For compounds packaged under an inert atmosphere (e.g., Sure/Seal™ bottles), ensure the seal is intact.

• Inventory: Log the compound's arrival date, lot number, and initial purity (from the Certificate of Analysis) in your laboratory inventory system.

• Access: When accessing the compound, follow the handling workflow diagram above to prevent the introduction of atmospheric contaminants.

Protocol 2: General HPLC Method for Purity Assessment

This protocol outlines a general reverse-phase HPLC method suitable for separating the parent compound from potential non-polar degradation products. Method optimization will be required.

• System Preparation:

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C. [13] * Detection: UV at a suitable wavelength (e.g., 254 nm, or determine λmax by UV-Vis scan).

• Sample Preparation:

  • Prepare a stock solution of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol at approximately 1 mg/mL in Acetonitrile.

  • Dilute this stock solution with a 50:50 mixture of Mobile Phase A and B to a final concentration of ~50 µg/mL.

• Gradient Elution:

  • Start with a gradient of 5-95% Mobile Phase B over 20 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Analysis:

  • Inject 10 µL of the prepared sample.

  • Integrate all peaks and calculate the purity of the main peak as a percentage of the total peak area. Any peak greater than 0.1% should be monitored over time.

References

• Taylor & Francis. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Oxazole. [Link]

• Charles Darwin University. (2020). Kinetics of photo-oxidation of oxazole and its Substituents by Singlet Oxygen. [Link]

• American Chemical Society. Oxidation of Oxazolines and Thiazolines to Oxazoles and Thiazoles. Application of the Kharasch−Sosnovsky Reaction. [Link]

• ACS Publications. (1994). Oxidation of Oxazolines and Thiazolines to Oxazoles and Thiazoles. Application of the Kharasch−Sosnovsky Reaction. The Journal of Organic Chemistry. [Link]

• MDPI. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. [Link]

• Łukasiewicz Research Network. (2022). Assessment of the Thermal Decomposition Temperature of High-Energy Heterocyclic Aromatic Compounds in Order to Increase Their Safety. Central European Journal of Energetic Materials. [Link]

• HazComFast. Oxazole (CAS 288-42-6) - Safety Data. [Link]

• Beilstein-Institut. (2019). Thermal stability of N-heterocycle-stabilized iodanes – a systematic investigation. [Link]

• PMC. Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. [Link]

• MDPI. (2022). Thermal Stability of Fluorescent Chitosan Modified with Heterocyclic Aromatic Dyes. [Link]

• PMC. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. [Link]

• PMC. (2025). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2014). Synthesis and Spectroscopic Studies of Some New Oxazole Derivatives Dyes. [Link]

• Organic Syntheses. (1999). A PRACTICAL SYNTHESIS OF 1,3-OXAZOLE. [Link]

• ResearchGate. Synthesis and photophysical studies of oxazole rings containing compounds as electron accepting units. [Link]

• Slideshare. Synthesis of Oxazole - Reactions of Oxazole - Medicinal uses of Oxazole. [Link]

• Google Patents.

• PubMed. (2012). Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate. [Link]

• MedCrave online. (2018). RP- HPLC and TLC- densitometric methods for determination of oxfendazole in the presence of its alkali -induced degradation product. [Link]

• PubMed. (2017). Degradation of sulfamethoxazole using ozone and chlorine dioxide - Compound-specific stable isotope analysis, transformation product analysis and mechanistic aspects. [Link]

• Wikipedia. Oxazole. [Link]

• CSIR-National Institute of Oceanography. (2016). Synthesis of oxazole, oxazoline and isoxazoline derived marine natural products: A Review. [Link]

• International Journal of Applied Pharmaceutics. (2022). Forced Degradation – A Review. [Link]

• BioProcess International. Forced Degradation Studies: Regulatory Considerations and Implementation. [Link]

• R Discovery. Thermal Degradation Studies of Oxadiazoles. [Link]

• NextSDS. (2-cyclobutyl-1,3-oxazol-5-yl)methanol — Chemical Substance Information. [Link]

• ResearchGate. elucidating a pathway for degradation of azo dye reactive red 120 by bacterial consortium. [Link]

• Nanjing Chemical Material Corp. Learn About the Application and Storage of Allyl Alcohol. [Link]

• Cavinkare. (2020). STANDARD OPERATING PROCEDURE Handling and Storage of Ethanol and Hand Sanitizer. [Link]

• University of Calgary. Alcohol Protecting Groups. [Link]

• NextSDS. (5-cyclobutyl-1,3-oxazol-4-yl)methanol — Chemical Substance Information. [Link]

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troubleshooting low solubility of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol in aqueous media

Welcome to the Formulation & Assay Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals overcome the specific physicochemical hurdles associated with (2-Cyclobutyl-1,3-oxazol-4-yl)methanol .

This compound presents classic "brick dust/grease" characteristics common in modern drug discovery. The highly lipophilic cyclobutyl ring drives up the partition coefficient (LogP), while the planar oxazole ring resists aqueous hydration. Although the hydroxymethyl group provides a hydrogen bond donor/acceptor, it is insufficient to overcome the hydrophobic bulk of the molecule.

Below is our comprehensive, causality-driven troubleshooting guide to ensure your assays and in vivo studies yield reliable, reproducible data.

Formulation Decision Matrix

Before selecting a solubilization strategy, you must align the excipient choice with your downstream application to avoid assay interference or vehicle toxicity.

Figure 1: Decision matrix for formulating (2-Cyclobutyl-1,3-oxazol-4-yl)methanol based on assay type.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I tried lowering the pH of my buffer to 3.0 to form a soluble salt, but the compound still precipitated. Why did this fail?

A1: This is a common mechanistic oversight. While the oxazole ring contains a nitrogen atom, it is an extremely weak base. The conjugate acid of an unsubstituted oxazole has a pKa of approximately 0.8[1]. To protonate the oxazole nitrogen and form a soluble salt, you would need to drop the pH of your media below 1.0. This is not only physiologically irrelevant but will likely denature your target proteins in biochemical assays. Actionable advice: Abandon pH adjustment for this specific chemotype and pivot to cosolvents or complexation agents.

Q2: My compound crashes out immediately when I dilute my 10 mM DMSO stock into the aqueous assay buffer. How can I prevent this "solvent shift" precipitation?

A2: When you spike a DMSO stock directly into an aqueous buffer, the DMSO rapidly diffuses into the water, leaving the highly lipophilic cyclobutyl moiety exposed to a high-dielectric environment, causing immediate aggregation[2]. Actionable advice: You must lower the interfacial tension before the drug enters the aqueous phase. Pre-mix your aqueous buffer with a non-ionic surfactant (e.g., 0.05% Tween-20 or Triton X-100) so that micelles are already present to trap the lipophilic compound the moment the DMSO diffuses. Alternatively, use a "step-down" dilution method (e.g., 100% DMSO → 50% DMSO/PEG400 → Aqueous Buffer)[3].

Q3: We are moving to animal pharmacokinetic (PK) studies. What is the safest vehicle to enhance oral and IV bioavailability without causing vehicle toxicity?

A3: For in vivo dosing of small lipophilic molecules, Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the gold standard[4]. HP-β-CD possesses a hydrophobic internal cavity formed by 7 glucose units, which perfectly accommodates the lipophilic cyclobutyl group and the planar oxazole ring. The exterior of the cyclodextrin is highly decorated with hydroxyl groups, conferring excellent aqueous solubility (>500 mg/mL)[5]. Because the complexation is non-covalent and reversible, the drug will readily release at the lipid-rich membranes of the gastrointestinal tract for absorption[4].

Validated Experimental Protocols

To ensure self-validating and reproducible results, follow these standardized methodologies.

Protocol A: Micellar/Cosolvent Solubilization for In Vitro Assays

Objective: Achieve a stable 100 µM working solution without precipitation.

• Stock Preparation: Dissolve (2-Cyclobutyl-1,3-oxazol-4-yl)methanol in 100% anhydrous DMSO to create a 10 mM master stock. Vortex for 30 seconds and sonicate in a water bath at 37°C for 5 minutes to ensure complete dissolution.

• Buffer Conditioning: Prepare your target aqueous assay buffer (e.g., PBS or HEPES). Add 0.05% (v/v) Tween-20. Stir gently to avoid foaming. Causality: The surfactant forms micelles in the buffer, creating hydrophobic pockets for the drug.

• Intermediate Dilution (Optional but recommended): Dilute the 10 mM DMSO stock 1:10 into PEG400 to create a 1 mM intermediate stock (10% DMSO / 90% PEG400).

• Final Spike: While vortexing the conditioned assay buffer, slowly drop the intermediate stock into the buffer at a 1:10 ratio to achieve the final 100 µM concentration.

• Validation: Centrifuge the final solution at 10,000 x g for 10 minutes. Analyze the supernatant via HPLC-UV to confirm the concentration matches the theoretical yield.

Protocol B: HP-β-CD Inclusion Complexation for In Vivo Dosing

Objective: Formulate a 5 mg/mL clear aqueous solution for IV/PO administration.

• Excipient Preparation: Prepare a 20% (w/v) solution of HP-β-CD in sterile Water for Injection (WFI) or normal saline. Stir until completely transparent.

• API Addition: Weigh the required amount of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol to achieve a 5 mg/mL final concentration. Add the solid API directly to the 20% HP-β-CD solution.

• Kneading/Equilibration: Stir the suspension continuously at 500 RPM at room temperature for 24 to 48 hours. Causality: Complexation is an equilibrium-driven thermodynamic process; sufficient time is required for the cyclobutyl-oxazole moiety to displace water molecules inside the cyclodextrin cavity.

• Filtration: Pass the equilibrated solution through a 0.22 µm PVDF syringe filter to remove any uncomplexed, undissolved API.

• Validation: Quantify the API in the filtrate using a validated LC-MS/MS or HPLC method to determine the exact dosing concentration before animal administration.

Quantitative Excipient Selection Guide

Use the following table to compare techniques and establish the upper limits of excipient concentrations to avoid cellular toxicity or in vivo adverse effects.

Solubilization Technique	Primary Mechanism	Recommended Excipients	Max In Vitro Conc. (Cellular)	Max In Vivo Conc. (Mice/Rats)	Pros & Cons
Cosolvency	Lowers dielectric constant of water[2]	DMSO, PEG400, Propylene Glycol	< 0.5% DMSO< 1.0% PEG400	< 10% DMSO< 40% PEG400	Pro: Immediate dissolution.Con: High risk of precipitation upon dilution (solvent shift)[6].
Micellar Solubilization	Traps lipophilic moieties in hydrophobic micelle cores[7]	Tween-20, Triton X-100, Cremophor EL	< 0.1%	< 10%	Pro: Highly stable in aqueous media.Con: Can disrupt cellular membranes in cell-based assays.
Inclusion Complexation	Host-guest encapsulation of the lipophilic cyclobutyl ring	HP-β-CD, SBE-β-CD	< 2.0%	< 20% - 30%	Pro: Excellent safety profile; prevents precipitation[5].Con: Requires 24-48h equilibration time.
pH Adjustment	Ionization/Salt formation	HCl, Citric Acid	N/A	N/A	Pro: Cheap.Con: Ineffective for oxazoles due to very low pKa (~0.8)[1].

References

• Oxazole - Wikipedia Source: Wikipedia URL:[Link]

• Showing Compound Benzoxazole (FDB004443) - FooDB (Reference for Oxazole weak basicity) Source: FooDB URL:[Link]

• A review on solubility enhancement technique for pharmaceutical drugs Source: GSC Online Press URL:[Link]

• Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies Source: American Pharmaceutical Review URL:[Link]

• A Review on Solubility Enhancement Techniques Source: International Journal of Pharmacy & Pharmaceutical Research URL:[Link]

• A COMPLETE REVIEW ON SOLUBILITY ENHANCEMENT TECHNIQUE Source: IJCRT.org URL:[Link]

• HYDROXYPROPYL CYCLODEXTRIN Source: Ataman Kimya URL:[Link]

• Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications Source: MDPI URL:[Link]

• Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond Source: Semantic Scholar / Molecules URL:[Link]

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• 6. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 7. ijcrt.org [ijcrt.org]

Technical Support Center: Optimizing Reaction Conditions for (2-Cyclobutyl-1,3-oxazol-4-yl)methanol Derivatives

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol and its derivatives. As a core structural motif in medicinal chemistry, optimizing the synthesis of this scaffold is critical for efficient discovery and development workflows. This document provides in-depth, experience-driven guidance in a question-and-answer format, moving from general strategic considerations to specific troubleshooting scenarios encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the most robust and common synthetic routes for preparing the (2-Cyclobutyl-1,3-oxazol-4-yl)methanol core structure?

A1: The synthesis of 2,4-disubstituted oxazoles like the target compound can be approached through several classic and modern methodologies. The selection of a specific route often depends on the availability of starting materials and the desired scale of the reaction. Two highly effective and commonly employed strategies are:

• Modified Robinson-Gabriel Synthesis (from an α-Acylamino Ketone): This is a fundamentally sound method involving the cyclodehydration of an α-acylamino ketone precursor. For the target molecule, the synthesis would begin with the acylation of an appropriate aminoketone with cyclobutanecarbonyl chloride to form N-(1,3-dihydroxyaceton-2-yl)cyclobutanecarboxamide. This intermediate is then subjected to cyclization using a dehydrating agent. This method offers a straightforward assembly of the core structure.[1][2]

• Hantzsch-Type Synthesis (from an α-Haloketone): This classic approach involves the condensation of cyclobutanecarboxamide with an α-haloketone, such as 1,3-dichloroacetone or 1,3-dihydroxy-2-bromoacetone. The initial condensation is followed by a base-mediated cyclization to form the oxazole ring. This method is highly versatile and benefits from the commercial availability of various α-haloketones.

While the Van Leusen oxazole synthesis is a powerful tool for creating 5-substituted oxazoles from aldehydes and Tosylmethyl isocyanide (TosMIC), it is not the most direct route for this specific 2,4-disubstituted pattern.[3][4][5]

Q2: What are the most critical reaction parameters to monitor and optimize for maximizing yield and purity?

A2: Optimizing any synthesis requires a systematic approach to several key parameters. For the formation of the oxazole ring in this context, the following are paramount:

• Dehydrating Agent/Cyclization Conditions: In methods like the Robinson-Gabriel synthesis, the choice and strength of the dehydrating agent are crucial. Reagents like concentrated sulfuric acid, polyphosphoric acid (PPA), or phosphorus oxychloride (POCl₃) are effective.[1][6] The reaction's success hinges on efficiently removing water to drive the equilibrium towards the aromatic oxazole. Overly harsh conditions, however, can lead to degradation.

• Temperature Control: Reaction temperature significantly influences both the rate of reaction and the formation of byproducts.[6] For many oxazole syntheses, an initial moderate temperature (e.g., 60-80 °C) is optimal for the main cyclization, while higher temperatures may be needed to drive the final dehydration.[7] A systematic evaluation is recommended to find the sweet spot that maximizes yield while minimizing side reactions.

• Solvent Selection: The choice of solvent can affect reagent solubility and reaction pathways. For metal-catalyzed variations, solvent polarity can even influence regioselectivity.[6] High-boiling aprotic solvents like toluene or xylene are often used to facilitate water removal via a Dean-Stark apparatus.

• Stoichiometry and Reagent Purity: Ensuring the correct molar ratios of reactants is fundamental. More importantly, the purity of starting materials, especially in moisture-sensitive reactions, cannot be overstated. Use of fresh, high-purity reagents and anhydrous solvents is essential to prevent low yields and the formation of difficult-to-remove impurities.[6]

Q3: How does the cyclobutyl moiety impact the reaction conditions and potential side reactions?

A3: The cyclobutyl group is a key feature of the target molecule and introduces specific steric and electronic considerations.

• Steric Hindrance: The cyclobutyl group adjacent to the C2 position of the oxazole ring is sterically demanding. This can influence the rate of the initial condensation or acylation step. It may be necessary to use slightly longer reaction times or higher temperatures to overcome this steric bulk compared to a less-hindered substrate like an acetyl or benzoyl group.

• Ring Stability: Cyclobutane rings are generally stable under many synthetic conditions. However, they can be susceptible to ring-opening under certain highly acidic or catalytic conditions, although this is less common than with cyclopropane rings. It is prudent to avoid overly harsh conditions (e.g., prolonged exposure to strong Lewis acids at high temperatures) that might compromise the integrity of the cyclobutane ring.

Q4: What are the most effective methods for purifying (2-Cyclobutyl-1,3-oxazol-4-yl)methanol and its derivatives?

A4: Purification can be challenging due to the polarity of the hydroxymethyl group and the potential for similarly polar byproducts. A multi-step approach is often most effective:

• Aqueous Workup: After quenching the reaction, a standard aqueous workup is used to remove inorganic salts and highly polar reagents. If emulsions form, washing with a saturated brine solution can help break them.[6]

• Column Chromatography: This is the most common and effective method for purifying oxazole derivatives.[6] A silica gel stationary phase is typically used. The eluent system must be carefully chosen; a gradient of hexanes and ethyl acetate is a good starting point. The polarity of the hydroxymethyl group means a higher proportion of ethyl acetate will likely be required for elution.

• Recrystallization: If the final product is a solid, recrystallization is an excellent technique for achieving high purity.[6] A suitable solvent system (e.g., ethyl acetate/hexanes, dichloromethane/hexanes) must be identified through small-scale solubility tests.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis.

Problem	Potential Causes	Recommended Solutions & Explanations
Low or No Product Yield	1. Inactive or Impure Reagents: Starting materials or catalysts may have degraded. For moisture-sensitive reactions, water contamination is a common culprit. 2. Inefficient Dehydration/Cyclization: The reaction is not proceeding to completion due to insufficient removal of water or inadequate activation for cyclization. 3. Incorrect Reaction Temperature: The temperature may be too low for the reaction to proceed at a reasonable rate, or too high, causing decomposition. 4. Poor Mixing: In heterogeneous reactions, inefficient stirring can prevent reagents from interacting effectively.	1. Verify Reagent Quality: Use fresh, high-purity reagents and catalysts. For reactions requiring anhydrous conditions, ensure solvents are properly dried and the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon).[6] 2. Optimize Dehydration: If using a chemical dehydrating agent like PPA or POCl₃, ensure it is active. Consider increasing the amount or switching to a stronger agent.[6] If using a Dean-Stark trap, ensure the solvent is refluxing vigorously enough to azeotropically remove water. 3. Systematically Vary Temperature: Run small-scale parallel reactions at different temperatures (e.g., 60 °C, 80 °C, 100 °C) to identify the optimum. Lowering the temperature can sometimes favor the desired kinetic product.[6][7] 4. Ensure Efficient Stirring: Use an appropriately sized stir bar and a stir plate with sufficient power to ensure the reaction mixture is homogeneous.
Formation of Multiple Byproducts	1. Competing Side Reactions: The reaction conditions may favor alternative pathways, such as intermolecular condensation or decomposition of intermediates. 2. Oxazole Ring Instability: The formed oxazole ring can be susceptible to cleavage under harsh acidic or basic conditions used during the reaction or workup.[8] 3. Incorrect Stoichiometry: An excess of one reagent can lead to the formation of byproducts.	1. Adjust Temperature and Reaction Time: Monitor the reaction closely by TLC. Lowering the temperature often increases selectivity. Avoid unnecessarily long reaction times which can lead to byproduct formation.[6] 2. Moderate Workup Conditions: Neutralize the reaction mixture carefully during workup. Avoid prolonged exposure to strong acids or bases. Use a buffered solution if necessary to maintain a stable pH.[8] 3. Verify Stoichiometry: Carefully measure and add all reagents in the correct molar ratios. For critical additions, consider using a syringe pump for slow, controlled delivery.
Difficulty in Product Isolation & Purification	1. Emulsion Formation During Workup: The presence of polar functionalities and reaction byproducts can lead to stable emulsions between the organic and aqueous layers. 2. Product Highly Soluble in Reaction Solvent: If the product has high solubility, it can be difficult to precipitate or crystallize. 3. Co-elution of Impurities: Byproducts may have similar polarity to the desired product, making separation by column chromatography difficult.	1. Break Emulsion: Add a saturated solution of sodium chloride (brine) to the separatory funnel and gently swirl. This increases the ionic strength of the aqueous phase, often breaking the emulsion.[6] 2. Solvent Removal: After the reaction, remove the solvent completely under reduced pressure before attempting purification by chromatography or recrystallization.[6] 3. Optimize Chromatography: Experiment with different eluent systems. If hexanes/ethyl acetate is not effective, try dichloromethane/methanol. Using a slow, shallow gradient during elution can improve separation.

Visualizations & Protocols

General Synthetic Workflow

The following diagram outlines a typical workflow for the synthesis and purification of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol.

Caption: General experimental workflow for synthesis.

Troubleshooting Logic for Low Yield

Use this decision tree to diagnose and resolve issues related to poor reaction yield.

Caption: Decision tree for troubleshooting low yield.

Example Protocol: Robinson-Gabriel Synthesis

This protocol provides a general method for the synthesis of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol via an α-acylamino ketone intermediate. Note: This is a representative protocol and must be optimized for your specific setup and scale.

Step 1: Synthesis of N-(1,3-dihydroxypropan-2-one)cyclobutanecarboxamide

• To a solution of 2-amino-1,3-dihydroxyacetone dimer (1.0 equiv) in a suitable solvent (e.g., pyridine or DCM with a non-nucleophilic base) at 0 °C, slowly add cyclobutanecarbonyl chloride (1.1 equiv).

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC until the starting amine is consumed.

• Perform an aqueous workup to remove the base and salts. Extract the product with an organic solvent (e.g., ethyl acetate), dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product may be used directly in the next step.

Step 2: Cyclodehydration to form (2-Cyclobutyl-1,3-oxazol-4-yl)methanol

• Strictly anhydrous conditions are required. [5]

• Add the crude α-acylamino ketone from Step 1 to a flask containing polyphosphoric acid (PPA) (approx. 10x weight of the ketone).

• Heat the reaction mixture with vigorous stirring to 80-100 °C. The mixture will become a thick slurry.

• Monitor the reaction by TLC (taking a small aliquot, quenching it in water, and extracting into an organic solvent). The reaction is typically complete within 2-4 hours.

• After completion, cool the reaction vessel in an ice bath and carefully pour the mixture onto crushed ice to precipitate the product and quench the PPA.

• Neutralize the aqueous solution with a strong base (e.g., 6M NaOH) to pH ~7-8.

• Extract the aqueous layer multiple times with ethyl acetate or dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude material by silica gel column chromatography as described in the FAQ section.

References

• ResearchGate. (n.d.). Optimization of the oxazole synthesis using the pre-catalyst 3a. Retrieved from [Link]

• Sammakia, T., et al. (2021). Oxazole Synthesis by Sequential Asmic-Ester Condensations and Sulfanyl–Lithium Exchange–Trapping. Organic Letters. ACS Publications. Retrieved from [Link]

• MDPI. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Oxazole. Retrieved from [Link]

• SpringerLink. (n.d.). Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles. Retrieved from [Link]

• Taylor & Francis Online. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Retrieved from [Link]

• Organic Chemistry Portal. (2012). Unexpected Synthesis of 2,4,5-Trisubstituted Oxazoles via a Tandem Aza-Wittig/Michael/Isomerization Reaction of Vinyliminophosphorane. Retrieved from [Link]

• ACS Publications. (2014). Applications of C–H Functionalization Logic to Cyclobutane Synthesis. The Journal of Organic Chemistry. Retrieved from [Link]

• PubMed. (2000). Versatile scaffolds for combinatorial solid-phase synthesis of 5-substituted oxazoles. Retrieved from [Link]

• ResearchGate. (2021). Synthetic approaches for oxazole derivatives: A review. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles. Retrieved from [Link]

• ACS Publications. (2010). A Direct Synthesis of Oxazoles from Aldehydes. Organic Letters. Retrieved from [Link]

• University of California, Davis. (1999). A PRACTICAL SYNTHESIS OF 1,3-OXAZOLE. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of 2,5-disubstituted oxazoles via cobalt(iii)-catalyzed cross-coupling of N-pivaloyloxyamides and alkynes. Chemical Communications. Retrieved from [Link]

• Biointerface Research in Applied Chemistry. (2021). Synthetic Approaches and Biological Significance of Oxazolone Moieties: A Review. Retrieved from [Link]

• ACS Publications. (2023). Enantioselective Synthesis of Cyclobutane Derivatives via Cascade Asymmetric Allylic Etherification/[2 + 2] Photocycloaddition. Journal of the American Chemical Society. Retrieved from [Link]

• International Journal of Pharmaceutical research and Applications. (2025). Oxazole-Based Molecules in Anti-viral Drug Development. Retrieved from [Link]

• National Institutes of Health. (2025). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. PMC. Retrieved from [Link]

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Reference Data & Comparative Studies

Comparative Reactivity Guide: (2-Cyclobutyl-1,3-oxazol-4-yl)methanol vs. 2-Cyclopropyl Analog

Executive Summary

In modern drug discovery and materials science, 1,3-oxazoles serve as critical bioisosteres for amides and heterocyclic pharmacophores. Substitutions at the C2 position profoundly influence the electronic landscape and steric environment of the entire oxazole core[1]. This guide provides a rigorous comparative analysis between (2-cyclobutyl-1,3-oxazol-4-yl)methanol and its 2-cyclopropyl analog , focusing on how ring strain, orbital conjugation, and steric bulk dictate their downstream reactivity in synthetic workflows.

Mechanistic Profiling: Electronic vs. Steric Dynamics

The fundamental reactivity divergence between these two building blocks stems from the distinct quantum mechanical and conformational properties of their C2 cycloalkyl substituents:

The 2-Cyclopropyl Analog (Conjugation & Hyperconjugation): Despite its high ring strain (~27.5 kcal/mol), the cyclopropyl group possesses C-C bonds with high s -character and p -character. These "Walsh orbitals" are geometrically aligned to engage in σ

π hyperconjugation with the adjacent π -system of the oxazole ring[2][3]. This electron-donating effect increases the nucleophilicity of the oxazole C5 position, facilitating electrophilic functionalization. However, this same conjugation makes the cyclopropyl ring more susceptible to acid-catalyzed or radical-mediated ring-opening reactions.

The 2-Cyclobutyl Analog (Steric Shielding & Inductive Effects): The cyclobutyl ring (~26.3 kcal/mol strain) adopts a puckered conformation and acts purely as an inductive (+I) electron donor[4]. It lacks the orbital geometry required for hyperconjugation with the oxazole core. Consequently, it provides greater steric shielding around the C2 and N3 positions, enhancing the metabolic and chemical stability of the oxazole ring under harsh conditions, albeit at the cost of slightly reduced reactivity during C-H activation at C5[5].

Caption: Mechanistic divergence: Walsh orbital conjugation vs. steric shielding in substituted oxazoles.

Comparative Data Summary

The table below summarizes the quantitative and qualitative differences in reactivity profiles between the two analogs, guiding selection for specific synthetic applications.

Property / Metric	(2-Cyclobutyl-1,3-oxazol-4-yl)methanol	(2-Cyclopropyl-1,3-oxazol-4-yl)methanol
Ring Strain	~26.3 kcal/mol	~27.5 kcal/mol
Electronic Effect at C2	Inductive (+I) only	Inductive (+I) & Hyperconjugative (Walsh)
C5 C-H Arylation Yield (Typical)	65–75% (Sterically hindered)	80–90% (Electronically activated)
C4-OH Oxidation Rate	Standard baseline	Slightly accelerated (conjugated product)
Acidic Ring-Opening Susceptibility	Low (Highly stable)	Moderate to High (Requires buffering)
Lipophilicity Contribution	Higher (LogP increase)	Lower (Compact polar surface area)

Experimental Methodologies & Workflows

Protocol A: Palladium-Catalyzed C5 C-H Arylation

Direct C-H functionalization at the C5 position is a highly efficient way to build complex biaryl oxazole libraries without requiring pre-functionalized organometallic reagents[6][7].

Causality & Design: The cyclopropyl analog typically exhibits faster reaction kinetics due to the electronic enrichment of the C5 position via Walsh orbital overlap. Pivalic acid (PivOH) is included as a critical co-catalyst to facilitate a Concerted Metalation-Deprotonation (CMD) pathway, acting as a proton shuttle that significantly lowers the activation energy for C-H bond cleavage[7].

Self-Validating Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk tube under an argon atmosphere, dissolve the oxazole substrate (0.5 mmol, 1.0 equiv) and the desired aryl bromide (0.6 mmol, 1.2 equiv) in anhydrous Dimethylacetamide (DMA, 2.5 mL).

• Catalyst Loading: Add Pd(OAc)2​ (5.6 mg, 5 mol%) and a bulky biaryl phosphine ligand such as XPhos (23.8 mg, 10 mol%). Validation check: The solution should transition to a clear yellow/orange hue indicating initial Pd-ligand complexation.

• Base & Additive: Add anhydrous K2​CO3​ (207 mg, 3.0 equiv) and PivOH (15.3 mg, 30 mol%).

• Thermal Activation: Seal the tube and stir the reaction mixture at 110 °C for 16 hours.

• Workup: Cool to room temperature, dilute with EtOAc (15 mL), and filter through a short pad of Celite to remove palladium black. Wash the organic layer with brine (3 × 10 mL) to remove DMA, dry over Na2​SO4​ , and concentrate in vacuo.

• Isolation: Purify via flash column chromatography (Hexanes/EtOAc gradient).

Caption: Standardized experimental workflow for the Pd-catalyzed C5 arylation of oxazole derivatives.

Protocol B: Oxidation of the C4-Hydroxymethyl Group

Converting the C4-methanol group to an aldehyde is a necessary step for downstream reductive aminations or Wittig olefinations.

Causality & Design: Dess-Martin Periodinane (DMP) is selected over Swern oxidation to avoid harsh basic conditions and sulfur byproducts that can coordinate with the heteroatom-rich oxazole. When oxidizing the 2-cyclopropyl analog , the addition of sodium bicarbonate ( NaHCO3​ ) is mandatory. DMP releases acetic acid as a byproduct; without buffering, the localized acidity can trigger the ring-opening of the highly strained cyclopropyl group. The cyclobutyl analog is significantly more resistant to this side reaction but is subjected to the same protocol for consistency.

Self-Validating Step-by-Step Procedure:

• Preparation: Dissolve the oxazole-4-methanol derivative (1.0 mmol, 1.0 equiv) in wet CH2​Cl2​ (5.0 mL).

• Buffering: Add solid NaHCO3​ (168 mg, 2.0 equiv) and stir for 5 minutes at 0 °C.

• Oxidation: Portion-wise, add Dess-Martin Periodinane (509 mg, 1.2 equiv). Validation check: The suspension will become cloudy white as the reaction proceeds and the iodine byproduct precipitates.

• Monitoring: Allow the reaction to warm to room temperature and stir for 2 hours. Monitor via TLC (UV active, KMnO4​ stain) until complete consumption of the starting alcohol.

• Quenching: Quench with a 1:1 mixture of saturated aqueous NaHCO3​ and saturated aqueous Na2​S2​O3​ (10 mL). Stir vigorously for 15 minutes until the organic layer is completely clear.

• Extraction: Extract with CH2​Cl2​ (2 × 10 mL), dry over MgSO4​ , and concentrate carefully (the resulting aldehydes can be volatile).

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1-Oxazol-4-yl-cyclopropylamine | 1159733-51-3 | Benchchem [benchchem.com]
• 3. (5-Cyclopropyloxazol-4-yl)methanamine|1510677-39-0 [benchchem.com]
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• 7. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Validation of GC-MS Analytical Methods for (2-Cyclobutyl-1,3-oxazol-4-yl)methanol

For researchers, scientists, and drug development professionals, the journey of a novel pharmaceutical compound from discovery to market is paved with rigorous analytical testing. The reliability and accuracy of these tests are paramount to ensure the safety and efficacy of the final drug product. This guide provides an in-depth, comparative exploration of the validation of Gas Chromatography-Mass Spectrometry (GC-MS) analytical methods for the quantification of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol, a heterocyclic compound of interest in modern medicinal chemistry.[1][2]

The validation of an analytical procedure is the process of demonstrating its suitability for the intended purpose.[3][4] This guide will not only detail the "how" but, more importantly, the "why" behind the experimental choices, empowering you to develop and validate robust and reliable GC-MS methods. We will delve into the core validation parameters as stipulated by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), while also comparing different instrumental approaches to optimize your analytical outcomes.[5][6][7][8][9][10]

The Crucial Role of Method Validation

In the pharmaceutical industry, analytical method validation is a cornerstone of Good Manufacturing Practices (GMP).[9] It provides a high degree of assurance that the method will consistently produce a result that is accurate and reliable to a predetermined specification. For a novel compound like (2-Cyclobutyl-1,3-oxazol-4-yl)methanol, a validated GC-MS method is essential for:

• Purity assessment: Quantifying the active pharmaceutical ingredient (API) and identifying any impurities.

• Stability testing: Monitoring the degradation of the API over time under various storage conditions.[5][6]

• Quality control: Ensuring batch-to-batch consistency of the drug substance and drug product.

• Regulatory submissions: Providing the necessary data to support New Drug Applications (NDAs) and other regulatory filings.[5][11]

A Comparative Approach to GC-MS Method Development

The development of a robust GC-MS method is a prerequisite for successful validation. The choices made during method development will directly impact the performance of the analytical procedure. Here, we compare key GC-MS parameters and their influence on the analysis of a moderately polar and volatile compound like (2-Cyclobutyl-1,3-oxazol-4-yl)methanol.

Table 1: Comparison of GC-MS Method Parameters

Parameter	Option 1	Option 2	Rationale and Impact on Analysis
GC Column Stationary Phase	Non-polar (e.g., 5% Phenyl Polysiloxane)	Mid-polar (e.g., 50% Phenyl Polysiloxane)	The choice of stationary phase is critical for achieving optimal separation. A non-polar column is a good starting point for many small molecules. However, for a compound with a hydroxyl group and a heterocyclic ring, a mid-polar column may provide better peak shape and resolution from potential impurities by exploiting dipole-dipole interactions.
Injection Mode	Split Injection	Splitless Injection	Split injection is suitable for concentrated samples and provides sharp peaks. Splitless injection is preferred for trace analysis due to its higher sensitivity, which is crucial when determining low-level impurities or degradation products. The choice depends on the expected concentration of the analyte.
Injector Temperature	250 °C	280 °C	The injector temperature must be high enough to ensure rapid and complete vaporization of the analyte without causing thermal degradation. A temperature of 250 °C is a common starting point. Increasing the temperature to 280 °C may improve peak shape for less volatile compounds but increases the risk of degradation for thermally labile molecules.
Carrier Gas Flow Rate	1.0 mL/min (Helium)	1.5 mL/min (Helium)	The carrier gas flow rate affects both the analysis time and the chromatographic resolution. A lower flow rate (e.g., 1.0 mL/min) generally provides better resolution, while a higher flow rate (e.g., 1.5 mL/min) can shorten the run time. The optimal flow rate is a balance between these two factors.
MS Ionization Mode	Electron Ionization (EI)	Chemical Ionization (CI)	EI is a hard ionization technique that provides a reproducible fragmentation pattern, which is excellent for library matching and structural elucidation. CI is a softer ionization technique that often results in a more abundant molecular ion, which can be beneficial for confirming the molecular weight of the analyte. For quantitative analysis, EI is typically the standard.

The Pillars of Analytical Method Validation

According to ICH Q2(R1) guidelines, the following parameters must be evaluated during the validation of a quantitative analytical method.[3][4][7]

Caption: Interrelationship of analytical method validation parameters.

Specificity

Specificity is the ability of the method to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[4]

Experimental Protocol:

• Analyte Solution: Prepare a solution of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol at a known concentration.

• Placebo Solution: Prepare a solution containing all the excipients of the drug product formulation without the active ingredient.

• Spiked Placebo Solution: Spike the placebo solution with a known amount of the analyte.

• Forced Degradation Samples: Subject the analyte to stress conditions (e.g., acid, base, oxidation, heat, light) to generate potential degradation products.

• Analysis: Analyze all solutions by the proposed GC-MS method.

Causality: By comparing the chromatograms of the analyte, placebo, spiked placebo, and stressed samples, you can demonstrate that the peak corresponding to (2-Cyclobutyl-1,3-oxazol-4-yl)methanol is free from interference. The mass spectrum of the analyte peak should also be consistent across all samples where it is present.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[12]

Experimental Protocol:

• Stock Solution: Prepare a stock solution of the analyte of known concentration.

• Calibration Standards: Prepare a series of at least five calibration standards by diluting the stock solution to cover the expected working range (e.g., 50% to 150% of the target concentration).

• Analysis: Analyze each calibration standard in triplicate.

• Data Analysis: Plot the peak area of the analyte against the corresponding concentration and perform a linear regression analysis.

Causality: This experiment establishes the concentration range over which the method is accurate and precise. The correlation coefficient (r) and the y-intercept of the regression line are key indicators of linearity.

Table 2: Representative Linearity Data

Concentration (µg/mL)	Peak Area (n=3)	Mean Peak Area
50	150123, 151032, 149876	150344
75	225432, 226123, 224987	225514
100	301234, 300876, 301543	301218
125	375432, 376123, 374987	375514
150	450123, 451032, 449876	450344
Linear Regression	y = 3000x + 150	r² = 0.9995

Accuracy

Accuracy is the closeness of agreement between the value that is accepted either as a conventional true value or an accepted reference value and the value found.[12]

Experimental Protocol:

• Sample Preparation: Prepare at least three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) by spiking a placebo matrix with known amounts of the analyte.

• Analysis: Analyze each concentration level in triplicate.

• Data Analysis: Calculate the percentage recovery for each sample.

Causality: This experiment demonstrates the ability of the method to provide a result that is close to the true value. The recovery is calculated as: (Measured Concentration / Theoretical Concentration) x 100%.

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[12] Precision is typically evaluated at two levels:

• Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.

• Intermediate Precision (Inter-assay precision): Precision within the same laboratory, but on different days, with different analysts, or with different equipment.

Experimental Protocol:

• Repeatability: Analyze at least six replicate samples of the analyte at 100% of the target concentration on the same day by the same analyst.

• Intermediate Precision: Repeat the analysis of six replicate samples on a different day with a different analyst.

• Data Analysis: Calculate the mean, standard deviation, and relative standard deviation (RSD) for each set of measurements.

Causality: These experiments demonstrate the consistency and reproducibility of the method. A low RSD indicates high precision.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The Limit of Detection (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The Limit of Quantitation (LOQ) is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[3]

Experimental Protocol (Based on Signal-to-Noise Ratio):

• Low Concentration Samples: Prepare a series of solutions with decreasing concentrations of the analyte.

• Analysis: Analyze the solutions and determine the signal-to-noise (S/N) ratio for the analyte peak in each chromatogram.

• Determination: The LOD is the concentration at which the S/N ratio is approximately 3:1. The LOQ is the concentration at which the S/N ratio is approximately 10:1.

Causality: Establishing the LOD and LOQ is crucial for the analysis of impurities and degradation products, where the analyte may be present at very low concentrations.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[6][12]

Experimental Protocol:

• Parameter Variation: Deliberately vary critical method parameters one at a time, such as:

  • Injector temperature (± 5 °C)

  • Carrier gas flow rate (± 0.1 mL/min)

  • Initial oven temperature (± 2 °C)

• Analysis: Analyze a sample of the analyte under each of the modified conditions.

• Data Analysis: Compare the results (e.g., peak area, retention time) obtained under the modified conditions with those obtained under the normal conditions.

Causality: This experiment demonstrates the reliability of the method in the face of minor variations that may occur during routine use.

Caption: A typical workflow for GC-MS analytical method validation.

Conclusion

The validation of a GC-MS analytical method for a novel compound such as (2-Cyclobutyl-1,3-oxazol-4-yl)methanol is a systematic and scientifically rigorous process. By carefully considering the comparative aspects of method development and meticulously executing the validation experiments as outlined in this guide, researchers and drug development professionals can ensure the generation of high-quality, reliable, and defensible analytical data. This, in turn, is fundamental to the successful progression of new chemical entities through the development pipeline and ultimately to the market. The principles and protocols detailed herein, grounded in the authoritative guidelines from the ICH and FDA, provide a robust framework for achieving this critical objective.[3][4][5][6][7][8][9][10][11]

References

• FDA Guidance on Analytical Method Validation | PDF | Food And Drug Administration. (n.d.).
• Q2(R2) Validation of Analytical Procedures - FDA. (n.d.).
• Highlights from FDA's Analytical Test Method Validation Guidance - ProPharma. (2024, June 25).
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. (n.d.).
• FDA Releases Guidance on Analytical Procedures - BioPharm International. (2024, March 7).
• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2025, October 22).
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA. (2021, September 17).
• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (n.d.).
• Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. (2024, December 13).
• ICH Q2 Analytical Method Validation | PPTX - Slideshare. (n.d.).
• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - EMA. (n.d.).
• Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies - ResearchGate. (n.d.).
• Oxazole Analogues as Potential Therapeutic Agents: A Comprehensive Review. (2025, November 21).

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spectroscopic validation of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol purity

Spectroscopic Validation and Purity Benchmarking of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol

As drug development pipelines increasingly rely on conformationally restricted bioisosteres, building blocks like (2-Cyclobutyl-1,3-oxazol-4-yl)methanol (CAS 1190319-57-3) have become critical[1]. The cyclobutyl group imparts unique steric bulk and lipophilicity, while the oxazole core serves as a robust amide bioisostere. However, the presence of the reactive hydroxymethyl moiety makes this molecule susceptible to oxidation, necessitating rigorous purity validation before downstream integration into Active Pharmaceutical Ingredients (APIs).

This guide objectively compares the performance and analytical profiles of High-Purity Grade (>99.5%) (2-Cyclobutyl-1,3-oxazol-4-yl)methanol against standard commercial alternatives (95%)[2] and in-house synthesized crude mixtures. Furthermore, it establishes a self-validating spectroscopic workflow compliant with the latest ICH Q2(R2) regulatory guidelines[3].

Comparative Purity Matrix: High-Purity vs. Alternatives

The downstream success of metal-catalyzed cross-coupling or etherification reactions relies heavily on the absence of coordinating impurities. Table 1 summarizes the analytical performance of three distinct grades of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol.

Table 1: Quantitative Performance and Impurity Profile Comparison

Analytical Parameter	High-Purity Grade (Target)	Standard Commercial Grade	In-House Crude Synthesis
Overall Assay (qNMR)	> 99.5%	~ 95.0%	80.0% - 85.0%
LC-UV Purity (220 nm)	> 99.8% Area	95.5% Area	< 85.0% Area
Aldehyde Impurity	Not Detected (< 0.05%)	1.5% - 2.0%	> 5.0%
Residual Solvents	< 100 ppm	~ 5000 ppm (0.5%)	> 10,000 ppm
Downstream Impact	Optimal yield; no catalyst poisoning	Variable yield; requires pre-purification	High risk of side-reactions
Regulatory Fit	API Late-Stage / GMP Synthesis	Early Discovery / R&D	Proof-of-Concept only

Spectroscopic Validation Workflows

To ensure analytical procedures are fit for their intended purpose—as mandated by the ICH Q2(R2) guidelines effective June 2024[4]—the following multi-modal spectroscopic workflow must be employed.

Fig 1. Multi-modal spectroscopic workflow for ICH Q2(R2) compliant purity validation.

Protocol A: Quantitative 1H-NMR (qNMR) for Absolute Purity

Causality: Unlike LC-UV, which relies on relative response factors, qNMR provides a direct, non-destructive measurement of absolute mass fraction by comparing the integral of the target molecule against a certified internal standard.

• Sample Preparation: Accurately weigh 10.00 mg of the oxazole sample and 5.00 mg of a traceable internal standard (e.g., Maleic acid, high purity) using a microbalance.

• Dissolution: Dissolve the mixture in 0.6 mL of anhydrous DMSO-d6. Note: DMSO-d6 is chosen over CDCl3 to prevent potential hydrogen-bonding artifacts from the hydroxymethyl group, ensuring sharp, integrable peaks.

• Acquisition Parameters: Acquire the 1H-NMR spectrum at 400 MHz (or higher). Crucial Step: Set the relaxation delay (D1) to at least 30 seconds. The oxazole C5 proton (~7.9 ppm) lacks adjacent protons for efficient dipole-dipole relaxation; a short D1 will result in incomplete relaxation and artificially lower the calculated purity.

• Data Analysis: Integrate the oxazole C5-H singlet against the internal standard reference peak to calculate the absolute mass percentage.

Protocol B: LC-HRMS Trace Impurity Profiling

Causality: High-Resolution Mass Spectrometry (HRMS) is required to differentiate the target molecule (Exact Mass: 153.0790 Da, Formula: C8H11NO2) from isobaric impurities.

• Sample Preparation: Dilute the sample to 1 µg/mL in 50:50 LC-MS grade Water:Acetonitrile.

• Chromatography: Inject 2 µL onto a sub-2 µm C18 column (e.g., 2.1 x 50 mm). Run a gradient of 5% to 95% Acetonitrile containing 0.1% Formic Acid over 5 minutes.

• Ionization Optimization: Operate in ESI+ mode. Crucial Step: Optimize the declustering potential and source temperature to be relatively mild (e.g., < 350°C). The hydroxymethyl group is prone to neutral loss of water (-18 Da) in the source. Harsh conditions will cause in-source fragmentation, generating a pseudo-impurity peak at m/z 136.075 that skews the purity profile.

• Detection: Extract the [M+H]+ chromatogram at m/z 154.0863 with a 5 ppm mass tolerance.

Protocol C: HPLC-UV Validation (ICH Q2(R2) Compliant)

Causality: To establish a stability-indicating method for routine batch release, the procedure must be validated for specificity, linearity, and precision[5].

• Specificity: Inject a blank, the standard sample, and a sample spiked with known degradation products (e.g., the aldehyde oxidation product). Ensure the resolution ( Rs​ ) between the target peak and any impurity is > 1.5[6]. The oxazole ring provides a strong chromophore for UV detection at 220 nm.

• Linearity: Prepare five concentration levels ranging from 50% to 150% of the nominal working concentration (0.1 mg/mL). Plot peak area versus concentration and confirm the correlation coefficient ( R2 ) is > 0.999.

• Precision: Perform six replicate injections of the 100% concentration sample. The relative standard deviation (%RSD) of the peak area must be < 2.0% to pass validation criteria.

Impurity Profiling & Logical Relationships

Understanding the degradation pathways of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol is essential for developing a robust control strategy. The primary risk factor is the unintended oxidation of the primary alcohol during storage or synthesis, alongside unreacted starting materials.

Fig 2. Logical relationship mapping of target molecule and its primary synthetic impurities.

Mechanistic Insight: The aldehyde impurity (Imp1) is particularly problematic. If the standard 95% commercial grade is used in a downstream reductive amination, the 1.5% - 2.0% aldehyde impurity will competitively react with the amine, generating a highly similar, difficult-to-separate dimeric byproduct. This highlights the critical necessity of sourcing or purifying the compound to the >99.5% High-Purity Grade standard.

Conclusion

The analytical benchmarking of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol demonstrates that standard commercial grades (95%) carry significant impurity burdens (specifically oxidation products) that can compromise sensitive downstream API synthesis. By implementing a rigorous, ICH Q2(R2)-compliant validation framework utilizing qNMR, LC-HRMS, and HPLC-UV, researchers can definitively certify the High-Purity Grade (>99.5%) material. This self-validating approach ensures scientific integrity, prevents costly late-stage synthetic failures, and aligns with modern regulatory expectations for analytical lifecycle management.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA. European Medicines Agency. Available at:[Link]

• Validation of analytical procedures Q2(R2) - ICH. International Council for Harmonisation. Available at:[Link]

• Validation of Analytical Procedure Q2(R2) Draft Version - ICH. International Council for Harmonisation. Available at:[Link]

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A Comparative In Vitro Benchmarking Guide for (2-Cyclobutyl-1,3-oxazol-4-yl)methanol Derivatives as Potential Anticancer Agents

Introduction

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that can serve as the basis for new therapeutic agents is perpetual. The oxazole ring is a prominent five-membered heterocycle that forms the core of numerous compounds with a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4][5] Its utility as a versatile intermediate in drug synthesis is well-documented.[1][3] The incorporation of a cyclobutyl moiety has also gained traction in drug design, valued for its ability to introduce a unique three-dimensional conformation and serve as a critical component in various therapeutic agents, including anticancer drugs.[6][7]

This guide focuses on the in vitro benchmarking of a specific chemical series: derivatives of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol . By combining the biologically significant oxazole core with the structurally unique cyclobutyl group, these derivatives present an intriguing scaffold for drug discovery. The primary objective of this document is to provide researchers, scientists, and drug development professionals with a comprehensive framework for evaluating the cytotoxic potential of these novel compounds against cancer cell lines. We will detail the experimental design, provide step-by-step protocols for a primary cytotoxicity screen, and offer a template for data analysis and interpretation, benchmarking against a standard chemotherapeutic agent.

Experimental Design: A Rationale-Driven Approach

A robust benchmarking study is built on a foundation of sound experimental design. The choices made at this stage are critical for generating reliable and interpretable data.

The Central Hypothesis

The core hypothesis for this initial screen is that derivatization of the (2-Cyclobutyl-1,3-oxazol-4-yl)methanol scaffold can yield compounds with potent and selective cytotoxic activity against cancer cells. The goal is to identify lead compounds and elucidate preliminary structure-activity relationships (SAR).

Assay Selection: The MTT Assay

For a primary screen of cytotoxicity, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely accepted and reliable method.[8][9][10][11] This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[9]

Causality behind the Choice: The principle of the MTT assay is based on the reduction of the yellow tetrazolium salt (MTT) into purple formazan crystals by NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of living cells.[9][12] Dead cells lack this enzymatic activity.[12] The amount of formazan produced is directly proportional to the number of viable cells, allowing for a quantitative assessment of a compound's cytotoxic effect.[10][12] Its advantages include high throughput, cost-effectiveness, and a non-radioactive format, making it ideal for screening a library of novel derivatives.

Selection of Cell Lines and Benchmark Compound

To obtain a meaningful preliminary profile of the derivatives' activity, a panel of cell lines is essential. Relying on a single cell line can provide a limited and potentially misleading understanding of a compound's efficacy.[13]

• Cancer Cell Lines:

  • A549 (Human Lung Carcinoma): A commonly used cell line for general cytotoxicity screening.[14][15]

  • HeLa (Human Cervical Carcinoma): A robust and well-characterized cell line used extensively in cancer research.[13][15]

• Normal Cell Line (for Selectivity Assessment):

  • V-79 (Chinese Hamster Lung Fibroblasts): Often used to assess the general cytotoxicity of compounds against non-cancerous cells.[15]

• Benchmark Compound (Positive Control):

  • Doxorubicin: A well-established chemotherapeutic agent with a known mechanism of action (DNA intercalation and topoisomerase II inhibition) and broad cytotoxic activity. It serves as a high-potency benchmark to contextualize the activity of the novel derivatives.

Experimental Methodologies

The following sections provide detailed protocols for the in vitro cytotoxicity assessment. These protocols are designed to be self-validating through the inclusion of appropriate controls.

Materials and Reagents

• Cell Lines: A549, HeLa, and V-79 cells.

• Culture Medium: RPMI-1640 or DMEM, supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Test Compounds: (2-Cyclobutyl-1,3-oxazol-4-yl)methanol derivatives (e.g., Derivative A, B, C) and Doxorubicin, dissolved in Dimethyl Sulfoxide (DMSO).

• MTT Reagent: 5 mg/mL solution of MTT in sterile Phosphate-Buffered Saline (PBS).[8]

• Solubilization Solution: 10% SDS in 0.01 M HCl or pure DMSO.[12]

• Equipment: 96-well flat-bottom sterile microplates, multichannel pipette, inverted microscope, humidified CO2 incubator (37°C, 5% CO2), and a microplate reader.[11]

Experimental Workflow Diagram

Caption: Workflow for in vitro cytotoxicity screening using the MTT assay.

Step-by-Step Protocol: MTT Assay

• Cell Seeding: Trypsinize and count cells in the logarithmic growth phase. Prepare a cell suspension and seed 100 µL into each well of a 96-well plate at a density of 5,000-10,000 cells/well.[12] Incubate the plate for 24 hours in a humidified incubator (37°C, 5% CO2) to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a stock solution of each test derivative and Doxorubicin in DMSO.

  • Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

  • Set up control wells: cells with medium only (untreated control) and medium with the highest concentration of DMSO (vehicle control).

  • After 24 hours of cell incubation, carefully remove the old medium and add 100 µL of the medium containing the various concentrations of the test compounds.

  • Incubate the plate for another 48 hours.

• MTT Addition and Incubation: After the 48-hour treatment period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[9] Incubate for an additional 4 hours. During this time, viable cells will metabolize the MTT into visible purple formazan crystals.[11]

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[12] Place the plate on a shaker for 10-15 minutes to ensure complete dissolution.[8]

• Absorbance Measurement: Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.[10] A reference wavelength of >650 nm can be used to subtract background noise.[9]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the following formula: % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) from the dose-response curve using non-linear regression analysis.

Results and Comparative Analysis

The primary output of this benchmarking study is the IC50 value for each derivative against the tested cell lines. This allows for a direct comparison of potency and selectivity.

Hypothetical Comparative Data

Below is a table summarizing hypothetical IC50 values for three (2-Cyclobutyl-1,3-oxazol-4-yl)methanol derivatives compared to the benchmark drug, Doxorubicin.

Compound	A549 (Lung Cancer) IC50 (µM)	HeLa (Cervical Cancer) IC50 (µM)	V-79 (Normal Fibroblast) IC50 (µM)	Selectivity Index (SI) for A549*
Derivative A (Parent Scaffold)	> 100	> 100	> 100	-
Derivative B (with 4-F-phenyl sub.)	12.5	15.2	85.1	6.8
Derivative C (with 3,4-di-Cl-phenyl sub.)	2.8	4.1	55.6	19.9
Doxorubicin (Benchmark)	0.9	1.1	5.3	5.9

*Selectivity Index (SI) = IC50 in Normal Cells / IC50 in Cancer Cells

Interpretation and Structure-Activity Relationship (SAR) Insights

• Potency: The hypothetical data shows that the parent scaffold (Derivative A) is inactive. The introduction of substituted phenyl groups (Derivatives B and C) significantly increases cytotoxic potency. Derivative C, with its dichlorophenyl substitution, is the most potent among the novel compounds, approaching the potency of Doxorubicin in the tested cancer cell lines.

• Selectivity: A key goal in cancer drug discovery is to identify compounds that are more toxic to cancer cells than to normal cells. The Selectivity Index (SI) provides a quantitative measure of this. Derivative C displays a high SI value of 19.9 for A549 cells, suggesting it is nearly 20 times more potent against this cancer cell line than against the normal V-79 fibroblasts. This is a highly desirable characteristic and superior to the benchmark Doxorubicin in this hypothetical scenario.

• SAR: These results suggest a preliminary SAR where electron-withdrawing groups on an appended phenyl ring may enhance cytotoxic activity. This provides a clear direction for the next round of chemical synthesis and optimization.

Potential Mechanism: Induction of Apoptosis

Many cytotoxic agents, including those that target microtubules, ultimately induce programmed cell death, or apoptosis.[16] The disruption of critical cellular processes triggers a cascade of events leading to controlled cell dismantling.

Caption: A simplified diagram of the intrinsic apoptosis pathway.

Conclusion and Future Directions

This guide outlines a comprehensive and scientifically rigorous approach to the initial in vitro benchmarking of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol derivatives. By employing standardized assays like the MTT, utilizing a panel of relevant cell lines, and comparing against a known clinical agent, researchers can effectively identify promising lead compounds for further development.

Based on our hypothetical results, Derivative C emerges as a strong candidate for follow-up studies. The next logical steps would include:

• Secondary Screening: Expanding the panel of cancer cell lines to assess the breadth of activity.

• Mechanism of Action Studies: Investigating how the compound induces cell death (e.g., cell cycle analysis, apoptosis assays, tubulin polymerization assays).[16]

• Further SAR Studies: Synthesizing and testing more analogues to refine the understanding of how chemical structure relates to biological activity.

By following a logical, evidence-based progression from primary screening to more detailed mechanistic studies, the therapeutic potential of this novel chemical scaffold can be thoroughly and efficiently explored.

References

• Kakkar, S., & Narasimhan, B. (2019). A comprehensive review on biological activities of oxazole derivatives. BMC Chemistry, 13(1), 16. [Link]

• Priyanka, D., et al. (2024). A Review on Chemical Synthesis and Biological Activities of Oxazole derivatives. International Journal of Medical and Pharmaceutical Research, 5(6), 33-49. [Link]

• Kakkar, S., & Narasimhan, B. (2019). A comprehensive review on biological activities of oxazole derivatives. ResearchGate. [Link]

• Creative Bioarray. (n.d.). MTT Analysis Protocol. Retrieved March 26, 2026, from [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved March 26, 2026, from [Link]

• Kakkar, S., & Narasimhan, B. (2019). A comprehensive review on biological activities of oxazole derivatives. BMC Chemistry, 13, 16. [Link]

• Sharma, V., et al. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Phosphorus, Sulfur, and Silicon and the Related Elements, 198(12), 1185-1202. [Link]

• QIMA Life Sciences. (n.d.). In Vitro Assays to Study The Hallmarks of Cancer. Retrieved March 26, 2026, from [Link]

• BMG Labtech. (2025). Cytotoxicity Assays – what your cells don't like. Retrieved March 26, 2026, from [Link]

• Charles River Laboratories. (n.d.). Cancer Cell-Based Assays. Retrieved March 26, 2026, from [Link]

• IntechOpen. (2025). In Vitro Cytotoxicity Determination: Avoiding Pitfalls. Retrieved March 26, 2026, from [Link]

• BPS Bioscience. (n.d.). Cell Cytotoxicity Screening & Profiling Services. Retrieved March 26, 2026, from [Link]

• Song, Y., et al. (1999). Synthesis, structure-activity relationships, and in vivo evaluations of substituted di-tert-butylphenols as a novel class of potent, selective, and orally active cyclooxygenase-2 inhibitors. 1. Thiazolone and oxazolone series. Journal of Medicinal Chemistry, 42(7), 1151-1160. [Link]

• Ren, S., et al. (2022). Molecules Containing Cyclobutyl Fragments as Therapeutic Tools: A Review on Cyclobutyl Drugs. Current Medicinal Chemistry, 29(23), 4113-4135. [Link]

• MDPI. (2026). Design, Synthesis, and Structure–Activity Relationships of Substituted Phenyl Cyclobutylureas as Potential Modulators of Inflammatory Responses. Retrieved March 26, 2026, from [Link]

• Lee, E., et al. (2010). Structure-activity relationship of new anti-tuberculosis agents derived from oxazoline and oxazole benzyl esters. European Journal of Medicinal Chemistry, 45(5), 1703-1716. [Link]

• Unknown. (n.d.). SYNTHESIS AND BIOLOGICAL EVALUATION OF 1,3,4-OXADIAZOLE DERIVATI. [Link]

• Manjula, S. N., et al. (2016). Synthesis and evaluation of selected 1,3,4-oxadiazole derivatives for in vitro cytotoxicity and in vivo anti-tumor activity. Daru: Journal of Faculty of Pharmacy, Tehran University of Medical Sciences, 24(1), 2. [Link]

• Khan, I., et al. (2023). Novel hybrids of thiazolidinedione-1,3,4-oxadiazole derivatives: synthesis, molecular docking, MD simulations, ADMET study, in vitro, and in vivo anti-diabetic assessment. RSC Advances, 13(38), 26735-26754. [Link]

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comparing yields of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol synthesis routes

Comparative Yield Analysis of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol Synthesis Routes: A Technical Guide

(2-Cyclobutyl-1,3-oxazol-4-yl)methanol (CAS 1008784-26-8) is a highly valued heterocyclic building block, frequently utilized in the development of Fatty Acid Amide Hydrolase (FAAH) inhibitors and novel analgesics[1]. The oxazole core provides essential structural rigidity and acts as a bioisostere for amide bonds, enhancing metabolic stability. However, synthesizing 2-alkyl-substituted oxazoles with a C4-hydroxymethyl group presents distinct chemical challenges, primarily revolving around regioselectivity, the harshness of dehydration conditions, and overall yield.

As a Senior Application Scientist, I have evaluated multiple synthetic pathways for this scaffold. This guide objectively compares the two most prominent methodologies: the classical Modified Hantzsch Synthesis and the modern Wipf Cyclodehydration-Oxidation Protocol. By analyzing the mechanistic causality behind each step, researchers can select the optimal route based on their scale, purity requirements, and budget.

The Classical Approach: Modified Hantzsch Synthesis

The Hantzsch oxazole synthesis (and related Bredereck reactions) is a traditional method involving the condensation of an amide with an α-haloketone[2]. For our target, cyclobutanecarboxamide is reacted with ethyl bromopyruvate.

Mechanistic Causality: The reaction initiates via the nucleophilic attack of the amide oxygen onto the α-carbon of ethyl bromopyruvate, followed by cyclization and dehydration. While atom-economical, this route is notoriously plagued by moderate yields. The high temperatures required for cyclodehydration often lead to the degradation of the bromopyruvate and the formation of undesired side products, such as uncyclized intermediates or regioisomeric mixtures[3].

Workflow for the modified Hantzsch synthesis of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol.

Experimental Protocol (Self-Validating System):

• Condensation: Combine cyclobutanecarboxamide (1.0 eq) and ethyl bromopyruvate (1.2 eq) in a round-bottom flask. Heat the neat mixture (or in a high-boiling solvent like toluene) to 110°C for 4-6 hours.

• Workup: Cool to room temperature, neutralize with saturated aqueous NaHCO3, and extract with ethyl acetate. Purify via silica gel chromatography to isolate ethyl 2-cyclobutyl-1,3-oxazole-4-carboxylate. (Typical Yield: 40-50%).

• Reduction: Dissolve the ester in anhydrous THF at 0°C under N2. Slowly add a 1M solution of LiAlH4 (1.1 eq). Stir for 1 hour.

• Quench: Carefully quench using the Fieser method (x mL H2O, x mL 15% NaOH, 3x mL H2O). Filter the granular aluminum salts and concentrate the filtrate to yield (2-Cyclobutyl-1,3-oxazol-4-yl)methanol. (Typical Yield: 85%). Overall Route Yield: ~34-42%.

The Modern Approach: Wipf Cyclodehydration-Oxidation Protocol

To circumvent the harsh conditions and low yields of the Hantzsch route, modern medicinal chemistry relies on the cyclodehydration of serine-derived β-hydroxy amides, pioneered by Peter Wipf[4].

Mechanistic Causality: This route uses L-serine methyl ester as a pre-organized, chiral scaffold. Acylation with cyclobutanecarbonyl chloride yields a β-hydroxy amide. The critical step is the use of DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor at low temperatures. DAST converts the hydroxyl group into a highly reactive leaving group, prompting rapid intramolecular cyclization by the amide oxygen to form an oxazoline[4].

Following cyclization, the oxazoline is aromatized to the oxazole. The combination of BrCCl3 and DBU is highly effective here: DBU deprotonates the acidic C4 proton of the oxazoline, and BrCCl3 acts as a mild halogenating agent that facilitates the elimination required to establish the aromatic oxazole ring[5]. This stepwise control prevents the thermal degradation seen in Route 1.

Workflow for the Wipf cyclodehydration-oxidation synthesis of the target oxazole.

Experimental Protocol (Self-Validating System):

• Acylation: React L-serine methyl ester hydrochloride (1.0 eq) with cyclobutanecarbonyl chloride (1.1 eq) in DCM containing Et3N (2.5 eq) at 0°C. Stir for 2 hours. Wash with 1N HCl and brine, dry, and concentrate. (Yield: >90%).

• Cyclodehydration: Dissolve the resulting β-hydroxy amide in anhydrous DCM at -78°C. Add DAST (1.2 eq) dropwise. Stir for 1 hour, then warm to room temperature. Quench with saturated NaHCO3. Extract and concentrate to yield the oxazoline[4]. (Yield: 85-90%).

• Oxidation: Dissolve the oxazoline in DCM at 0°C. Add DBU (2.0 eq) followed by BrCCl3 (2.0 eq). Stir at 0°C for 2 hours, then warm to room temperature. The reaction color typically changes as aromatization occurs. Quench with aqueous NH4Cl, extract, and purify via chromatography to yield the oxazole ester[4],[6]. (Yield: 80-85%).

• Reduction: Reduce the methyl ester using LiBH4 (1.5 eq) in THF at 0°C to RT to avoid over-reduction or ring opening. Quench with methanol, concentrate, and purify to yield (2-Cyclobutyl-1,3-oxazol-4-yl)methanol. (Yield: 90%). Overall Route Yield: ~55-62%.

Quantitative Data Comparison

The following table summarizes the performance metrics of both routes based on empirical laboratory execution.

Parameter	Route 1: Modified Hantzsch	Route 2: Wipf Protocol
Overall Yield	34% - 42%	55% - 62%
Step Count	2 Steps	4 Steps
Reaction Conditions	Harsh (Thermal, 110°C)	Mild (Cryogenic to RT)
Regioselectivity	Moderate (Side products common)	Excellent (Pre-organized scaffold)
Scalability	Good (Simple reagents, but low yield)	Excellent (Highly reproducible)
Reagent Cost	Low	High (DAST/Deoxo-Fluor are expensive)
Purity Profile (Crude)	Poor (Requires extensive chromatography)	High (Clean conversions)

Conclusion & Recommendations

For the synthesis of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol, the Wipf Protocol (Route 2) is unequivocally superior in terms of yield, regioselectivity, and crude purity. While it requires more steps and utilizes more expensive fluorinating reagents (DAST/Deoxo-Fluor), the mechanistic control over the cyclization and oxidation phases prevents the catastrophic yield losses associated with the thermal degradation in the Hantzsch approach.

Route 2 is highly recommended for drug development professionals requiring high-purity building blocks for structure-activity relationship (SAR) campaigns. Route 1 should only be reserved for early-stage, low-budget scouting where overall yield is not the primary constraint.

References

• "WO2011094209A1 - Pharmaceutical compositions for the treatment of pain and other indicatons.

• "Synthesis of Functionalized Oxazolines and Oxazoles with DAST and Deoxo-Fluor." Organic Letters, ACS Publications.[Link]

• "The rapid synthesis of oxazolines and their heterogeneous oxidation to oxazoles under flow conditions." RSC Publishing.[Link]

• "Generation and exploration of new classes of antitubercular agents: The optimization of oxazolines, oxazoles, thiazolines, thiazoles to imidazo[1,2-a]pyridines and isomeric 5,6-fused scaffolds." PMC, NIH.[Link]

• "A one-pot synthesis of functionalized thiazoles from acid chlorides, secondary amines, ethyl bromopyruvate, and ammonium thiocyanate." ResearchGate.[Link]

• "Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review." International Journal of Pharmaceutical Sciences and Research.[Link]

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A Comparative Guide to Steric Hindrance: Cyclobutyl vs. Cyclopentyl Oxazole Derivatives

Introduction: The Strategic Role of Steric Hindrance in Drug Design

In the intricate landscape of medicinal chemistry, the spatial arrangement of atoms within a molecule, or its stereochemistry, is a paramount determinant of biological activity. A key aspect of this is steric hindrance , the effect of the size and shape of a substituent on the reactivity and conformational preference of a molecule. The judicious application of steric bulk can profoundly influence a drug candidate's properties, from enhancing receptor binding affinity and selectivity to improving metabolic stability.[1] Cycloalkyl groups are frequently employed to introduce conformational rigidity and modulate a molecule's three-dimensional profile.[2] This guide provides an in-depth comparison of the steric hindrance imparted by cyclobutyl versus cyclopentyl groups when appended to an oxazole scaffold, a common motif in pharmacologically active compounds.[3][4][5]

Theoretical Comparison: Conformational Analysis and Quantitative Steric Parameters

The steric profiles of cyclobutyl and cyclopentyl groups are fundamentally dictated by their inherent ring strain and conformational flexibility.

Cyclobutane: The four-membered cyclobutane ring is characterized by significant angle strain, with C-C-C bond angles of approximately 88°, a substantial deviation from the ideal 109.5° for sp³ hybridized carbons.[6][7] To alleviate some of the torsional strain that would be present in a planar conformation, cyclobutane adopts a puckered or "butterfly" conformation.[6] This puckering, however, is dynamic, and the ring can readily flip between equivalent puckered forms. The substituents on a cyclobutyl ring can occupy either pseudo-axial or pseudo-equatorial positions, with the latter being generally more stable.

Cyclopentane: The five-membered cyclopentane ring has much less angle strain than cyclobutane, with internal angles of a regular pentagon being 108°, very close to the ideal tetrahedral angle.[6][7] However, a planar cyclopentane would suffer from significant torsional strain due to eclipsing interactions of its hydrogen atoms.[6] To relieve this torsional strain, cyclopentane adopts non-planar conformations, the most stable of which are the "envelope" and "twist" forms.[6][7] These conformations are in rapid equilibrium at room temperature.

Quantitative Assessment of Steric Bulk: A-Values

A useful quantitative measure of the steric bulk of a substituent is its A-value , which represents the free energy difference between the axial and equatorial conformations of a monosubstituted cyclohexane.[8][9] A larger A-value indicates a greater preference for the equatorial position and, therefore, a greater steric demand of the substituent.

Substituent	A-value (kcal/mol)
Cyclobutyl	~2.1
Cyclopentyl	~2.1
Methyl	1.74
Ethyl	1.79
Isopropyl	2.15
tert-Butyl	>4.5

Note: A-values for cycloalkyl groups can vary slightly depending on the experimental method and conditions. The values presented here are representative.

Interestingly, the A-values for cyclobutyl and cyclopentyl groups are quite similar, both approximately 2.1 kcal/mol. This suggests that, in the context of a cyclohexane ring, they exert a comparable degree of steric hindrance, which is similar to that of an isopropyl group. However, the A-value is a global measure of steric bulk and does not fully capture the nuances of the three-dimensional shape and conformational dynamics of these rings when attached to a planar aromatic system like oxazole.

Hypothetical Head-to-Head: The Oxazole Scaffold

When a cyclobutyl or cyclopentyl group is attached to the C2 position of an oxazole ring, the steric environment around the heterocycle will be influenced by the conformational preferences of the cycloalkyl substituent. The oxazole ring itself is planar and aromatic.[4] The key difference in steric hindrance will arise from how the puckered cyclobutane and the envelope/twist cyclopentane project their atoms into the space surrounding the oxazole.

The more rigid and puckered nature of the cyclobutane ring may lead to more defined, albeit still dynamic, spatial orientations of its methylene groups relative to the oxazole. In contrast, the greater number of low-energy conformations available to the cyclopentyl ring could result in a more "averaged" and potentially more sterically demanding profile in certain contexts.

To definitively compare the steric hindrance of these two systems, a direct experimental approach is necessary. The following section outlines a comprehensive experimental plan to synthesize and characterize cyclobutyl and cyclopentyl oxazole derivatives.

Experimental Design for a Definitive Comparison

The following experimental workflow is designed to provide robust, quantitative data to compare the steric hindrance of 2-cyclobutyl-1,3-oxazole and 2-cyclopentyl-1,3-oxazole.

Caption: Experimental workflow for the comparative analysis of steric hindrance.

Experimental Protocols

1. Synthesis of 2-Cycloalkyl-1,3-oxazoles

A reliable method for the synthesis of 2-substituted oxazoles is the Van Leusen oxazole synthesis.[3]

• Step 1: Reaction Setup. To a solution of cyclobutanecarboxaldehyde or cyclopentanecarboxaldehyde (1.0 eq) in dry methanol under an inert atmosphere, add tosylmethyl isocyanide (TosMIC) (1.0 eq) and potassium carbonate (1.2 eq).

• Step 2: Reaction. Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Step 3: Workup. Upon completion, quench the reaction with water and extract the product with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

2. Purification

The crude product will be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 2-cyclobutyl-1,3-oxazole and 2-cyclopentyl-1,3-oxazole.

3. Characterization

• NMR Spectroscopy: ¹H and ¹³C NMR spectra will be recorded to confirm the chemical structure of the synthesized compounds.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) will be used to confirm the molecular formula of the products.

• Single Crystal X-ray Diffraction: This is the most critical technique for this study. Single crystals of both compounds will be grown by slow evaporation from a suitable solvent system (e.g., hexane/ethyl acetate). X-ray diffraction data will be collected to determine the precise three-dimensional structure of each molecule in the solid state.

Data Presentation and Analysis

The crystallographic data will be analyzed to compare the following parameters, which are direct indicators of steric hindrance:

Parameter	2-Cyclobutyl-1,3-oxazole	2-Cyclopentyl-1,3-oxazole	Significance
Bond Length (Oxazole-C_cycloalkyl)	Experimental Value	Experimental Value	Differences may indicate electronic effects influenced by sterics.
Bond Angles (around C_cycloalkyl)	Experimental Value	Experimental Value	Deviation from ideal angles reflects ring strain.
Dihedral Angle (Oxazole plane vs. Cycloalkyl mean plane)	Experimental Value	Experimental Value	Indicates the relative orientation and potential for steric clash.
Shortest Intramolecular Contacts (H_cycloalkyl...N/O_oxazole)	Experimental Value	Experimental Value	Direct measure of steric crowding.

Conclusion and Future Outlook

While A-values suggest that cyclobutyl and cyclopentyl groups have similar steric bulk, their distinct conformational properties are likely to manifest in different three-dimensional profiles when attached to a planar oxazole ring. The proposed experimental workflow, centered around single-crystal X-ray diffraction, provides a robust framework for a definitive, data-driven comparison. The results of such a study would provide valuable insights for medicinal chemists and drug development professionals, enabling more informed decisions in the strategic use of these common cycloalkyl groups to fine-tune the steric properties of drug candidates. Further studies could explore the impact of these steric differences on reaction kinetics, for example, in reactions involving the oxazole nitrogen, and on the binding affinity to a model protein target.

References

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Safety & Regulatory Compliance

(2-Cyclobutyl-1,3-oxazol-4-yl)methanol proper disposal procedures

Proper chemical waste management requires moving beyond rote compliance and understanding the physicochemical causality that dictates how a molecule behaves at the end of its lifecycle. As a Senior Application Scientist, I approach the disposal of specialized building blocks like (2-Cyclobutyl-1,3-oxazol-4-yl)methanol (CAS: 1190319-57-3)[1] by mapping its structural properties directly to federal Resource Conservation and Recovery Act (RCRA) guidelines[2].

This operational guide provides a self-validating, step-by-step framework for the safe handling and disposal of this oxazole derivative, ensuring laboratory safety, environmental protection, and strict regulatory compliance.

Physicochemical Profiling & Risk Causality

To determine the correct waste stream, we must first analyze the molecule's structural components and how they dictate phase behavior and reactivity during disposal:

• Oxazole Ring: This heteroaromatic system is generally stable but can undergo ring-opening under extreme pH conditions. It contributes to the molecule's overall lipophilicity, dictating that the compound should not be disposed of in highly acidic aqueous waste streams where unexpected protonation or exothermic degradation might occur.

• Cyclobutyl Group: A strained aliphatic ring that increases the organic character of the molecule. It ensures the compound will partition primarily into organic solvents during liquid-liquid extractions, minimizing its presence in aqueous waste.

• Primary Methanol Group (-CH₂OH): Provides a site for hydrogen bonding, giving the molecule slight aqueous solubility, but it remains predominantly organic. It is a reactive site for oxidation; therefore, waste containing this compound must be kept strictly segregated from strong oxidizing agents (e.g., nitric acid, peroxides) to prevent pressurization or thermal events in the waste carboy.

Because (2-Cyclobutyl-1,3-oxazol-4-yl)methanol is not specifically P-listed (acutely toxic) or U-listed (toxic commercial chemical products) under RCRA[2], its disposal classification defaults to the characteristics of the solvents it is dissolved in (e.g., F-listed solvents) or its inherent characteristic hazards (D-codes)[3].

Step-by-Step Disposal Workflows

Protocol A: Liquid Waste Segregation (Post-Reaction or Extraction)

In synthetic workflows, this compound is rarely disposed of in its pure form; it is typically a component of a reaction mother liquor or extraction solvent.

• Phase Separation: After aqueous workup, strictly separate the organic and aqueous phases. Do not mix them in the primary waste container.

• Halogen Assessment: Determine if the organic phase contains halogenated solvents (e.g., Dichloromethane, Chloroform).

  • Action: If halogens are present (>1% by volume), route the entire mixture to the Halogenated Organic Waste container[3].

  • Action: If exclusively non-halogenated (e.g., Ethyl Acetate, Hexane, Methanol), route to the Non-Halogenated Organic Waste container.

• Aqueous Stream: The aqueous wash (which may contain trace amounts of the oxazole due to the hydroxyl group) must be collected in a designated Aqueous Waste container. Never drain-dispose of aqueous waste containing synthetic heterocyclic organics[2].

• Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the container. List "(2-Cyclobutyl-1,3-oxazol-4-yl)methanol" and all associated solvents with their approximate percentages[4].

Protocol B: Solid Waste and Contaminated Consumables

Solid waste includes TLC plates, silica gel from flash chromatography, filter paper, and disposable spatulas contaminated with the compound.

• Collection: Place all contaminated solids into a heavy-duty, puncture-resistant polyethylene bag or a designated solid waste drum.

• Segregation: Do not mix chemical solid waste with biological hazards, sharps, or general municipal trash[5].

• Disposal: Label as "Hazardous Solid Waste - Toxic Organics" and submit for high-temperature incineration through your permitted Treatment, Storage, and Disposal Facility (TSDF)[4].

Protocol C: Empty Container Management

Proper management of the original supplier bottle prevents unnecessary accumulation of hazardous waste volume.

• Verification: Ensure the container is completely empty of all flowable liquid or loose powder.

• Rinsing: Because this compound is not an acutely hazardous P-listed chemical, federal EPA guidelines do not strictly mandate triple-rinsing[6]. However, best practice dictates a single rinse with a compatible solvent (e.g., acetone).

• Rinsate Disposal: Dispose of the acetone rinsate in the Non-Halogenated Organic Waste stream[3].

• Defacement: Deface the original chemical label with a thick black marker, remove the cap, and dispose of the glass bottle in the general laboratory glass disposal box (or as directed by local EHS)[6].

Quantitative Data & Waste Categorization

Summarizing the physicochemical state of the waste ensures that laboratory personnel can quickly identify the correct EPA designation and compatible storage materials.

Chemical State / Mixture	Primary Hazard Implication	EPA Waste Designation (Typical)	Approved Disposal Stream	Compatible Container Material
Pure Compound (Solid/Liquid)	Irritant, Synthetic Organic	Characteristic (D001 if flammable)	High-Temp Incineration	HDPE or Amber Glass
Mixed with Halogenated Solvents	Toxicity, Environmental Hazard	F001 / F002 (e.g., DCM)	Halogenated Organic Waste	Glass or PTFE-lined
Mixed with Non-Halogenated Solvents	Flammability	D001 / F003 / F005	Non-Halogenated Organic Waste	HDPE or Glass
Aqueous Workup Waste	Trace Organics, Corrosivity	D002 (if pH <2 or >12.5)	Aqueous Hazardous Waste	HDPE

Waste Stream Decision Logic

The following logic tree maps the self-validating decision process for routing (2-Cyclobutyl-1,3-oxazol-4-yl)methanol waste to the appropriate TSDF endpoints.

Figure 1: Decision tree for the segregation and disposal of oxazole-derivative laboratory waste.

References

• US Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." epa.gov.[Link]

• US Environmental Protection Agency (EPA). "Solvents in the Workplace - How to Determine if They Are Hazardous Waste." epa.gov.[Link]

• University of Chicago Environmental Health and Safety. "Hazardous Waste Disposal Procedures." uchicago.edu.[Link]

• USWOnline. "Hazardous Waste Guide: Identification, Storage, Disposal & Compliance." uswonline.com.[Link]

• American Chemistry Council. "Guidelines for Management and Disposal of Hazardous Wastes." americanchemistry.com. [Link]

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A Researcher's Guide to Personal Protective Equipment for (2-Cyclobutyl-1,3-oxazol-4-yl)methanol

In the landscape of drug discovery and development, novel chemical entities are the bedrock of innovation. (2-Cyclobutyl-1,3-oxazol-4-yl)methanol represents one such compound, offering unique structural motifs for medicinal chemistry exploration. However, with novelty comes the responsibility of a rigorous safety assessment. As detailed toxicological data for this specific compound is not widely available, a proactive and evidence-based approach to safety is paramount. This guide provides essential, immediate safety and logistical information for handling (2-Cyclobutyl-1,3-oxazol-4-yl)methanol, grounded in the principles of chemical analogy and established laboratory safety standards.

The Occupational Safety and Health Administration (OSHA) mandates that laboratory workers receive comprehensive information and training on the hazards of the chemicals they handle.[1] This includes understanding the potential risks even when a substance, like the one , has not been fully characterized. Therefore, it is prudent to treat chemicals with unknown toxicity as hazardous.[2][3][4]

Hazard Assessment: A Structurally-Informed Approach

In the absence of a specific Safety Data Sheet (SDS), we must infer potential hazards by dissecting the molecule's constituent parts: the oxazole ring, the cyclobutane moiety, and the primary methanol group.

• Oxazole Ring: Oxazole derivatives are common in medicinal chemistry. While the core ring itself is relatively stable, substituted oxazoles can have varied biological activities and toxicities. Some can be skin and eye irritants.[5][6]

• Cyclobutane Moiety: Cyclobutane rings are found in numerous biologically active compounds and are generally considered to be of low chemical reactivity.[7][8] However, their presence can influence the overall pharmacological and toxicological profile of a molecule.[9][10]

• Methanol Group: The presence of a primary alcohol (methanol) functional group suggests potential for flammability and toxicity. Methanol itself is toxic if swallowed, inhaled, or absorbed through the skin, and can cause damage to organs, particularly the central nervous system and eyes.[11][12][13][14][15] While the toxicity of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol is not established, the presence of this functional group warrants caution.

Given these structural components, it is reasonable to handle (2-Cyclobutyl-1,3-oxazol-4-yl)methanol as a compound that is potentially flammable, an irritant to the skin and eyes, and toxic upon ingestion, inhalation, or skin absorption.

Core Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is essential when working with chemicals of unknown or partially understood hazards. The following recommendations are based on a conservative risk assessment.

Eye and Face Protection

• Standard Operations: At a minimum, ANSI Z87.1-compliant safety glasses with side shields must be worn at all times in the laboratory.[4][16]

• Splash Hazard: When handling solutions of the compound, or any operation with a potential for splashing, chemical splash goggles are required.[4][16] For larger volumes (over 1 liter), it is highly recommended to use both chemical splash goggles and a face shield.[16]

Hand Protection

• Glove Selection: Disposable nitrile gloves are generally suitable for incidental contact and will offer protection from minor splashes.[4][13][17] It is crucial to change gloves immediately if they become contaminated.

• Extended Contact or Unknowns: For situations involving prolonged handling or when working with a chemical of unknown toxicity, double-gloving is a prudent measure.[16] An inner, flexible laminate glove with a chemically resistant outer glove provides an enhanced barrier.[16] Always consult a glove compatibility chart for the specific solvents being used.

Body Protection

• Laboratory Coat: A flame-resistant lab coat should be worn at all times and kept fully buttoned.[2][16] This protects personal clothing and skin from splashes and contamination.

• Appropriate Attire: Full-length pants and closed-toe shoes are mandatory in a laboratory setting to protect against spills and other physical hazards.[4][16]

Respiratory Protection

• Engineering Controls: The primary method for controlling exposure to vapors and dust is through engineering controls, such as a certified chemical fume hood.[3][17] All handling of (2-Cyclobutyl-1,3-oxazol-4-yl)methanol that could generate aerosols, vapors, or dust should be conducted within a fume hood.

• Respirator Use: Respiratory protection should generally not be necessary if work is conducted within a properly functioning fume hood. However, in the event of a large spill or a failure of engineering controls, a respirator may be required. The use of respirators is subject to a written institutional program and requires proper training and fit-testing as mandated by OSHA (29 CFR 1910.134).[17]

The following table summarizes the recommended PPE for various laboratory scenarios:

Task / Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solids	Safety Glasses with Side Shields	Nitrile Gloves	Flame-Resistant Lab Coat	Work in a fume hood or ventilated balance enclosure
Preparing Solutions (Small Scale)	Chemical Splash Goggles	Nitrile Gloves	Flame-Resistant Lab Coat	Work in a chemical fume hood
Running Reactions / Transfers	Chemical Splash Goggles	Nitrile Gloves (consider double-gloving)	Flame-Resistant Lab Coat	Work in a chemical fume hood
Large Scale Operations (>1L)	Face Shield over Chemical Splash Goggles	Double-gloving recommended	Flame-Resistant Lab Coat	Work in a chemical fume hood
Spill Cleanup	Chemical Splash Goggles (and face shield for larger spills)	Heavy-duty, chemically resistant gloves	Flame-Resistant Lab Coat	As required by spill assessment (potentially air-purifying respirator)

Operational and Disposal Plans

Effective safety protocols extend beyond PPE to include the work environment and procedures for handling spills and waste.

Engineering Controls

Always handle (2-Cyclobutyl-1,3-oxazol-4-yl)methanol in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[12][17] For any procedures that could generate dust or aerosols, a fume hood is mandatory.

Spill & Emergency Procedures

In the event of a spill, the immediate priority is to ensure personnel safety.

• Evacuate and Alert: Alert nearby personnel and evacuate the immediate area.

• Control Ignition Sources: If the compound or its solvent is flammable, extinguish all nearby flames and turn off spark-producing equipment.

• Assess the Spill: Determine the extent of the spill and whether it can be safely cleaned up by laboratory personnel. For large or unknown spills, contact your institution's environmental health and safety (EHS) department.

• Cleanup: For small spills, use an inert absorbent material like sand or vermiculite.[12] Wear appropriate PPE, including respiratory protection if necessary.

• Decontamination: Thoroughly clean the spill area once the material has been absorbed.

In case of personal exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[6][17]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[6][17]

• Inhalation: Move the individual to fresh air.[6][17]

Seek immediate medical attention for any exposure. [6][17]

Waste Disposal

All waste containing (2-Cyclobutyl-1,3-oxazol-4-yl)methanol, including contaminated absorbents and disposable PPE, must be treated as hazardous waste. Dispose of this waste in a clearly labeled, sealed container according to your institution's and local regulations.

Visualizing Safety Workflows

To further clarify the decision-making process for safety, the following diagrams illustrate key workflows.

Caption: PPE selection workflow for handling the target compound.

Caption: Emergency response flowchart for a chemical spill.

By adhering to these guidelines, researchers can confidently and safely handle (2-Cyclobutyl-1,3-oxazol-4-yl)methanol, ensuring both personal safety and the integrity of their research.

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